2-Fluoropyridine hydrochloride

Core Science & Biosynthesis

material safety data sheet and toxicity profile of 2-fluoropyridine hydrochloride

An In-Depth Technical Guide to the Material Safety Data Sheet and Toxicity Profile of 2-Fluoropyridine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoropyridine and its hydrochloride salt are heterocyclic compounds of significant interest in the pharmaceutical and agrochemical industries.[1] The incorporation of a fluorine atom into the pyridine ring can modulate the physicochemical properties of molecules, often enhancing their biological activity and metabolic stability.[1] This makes 2-fluoropyridine a valuable building block in the synthesis of novel therapeutic agents and crop protection products.[1]

This guide provides a comprehensive overview of the material safety data and toxicological profile of 2-fluoropyridine hydrochloride. It is important to note that while this document aims to be as specific as possible to the hydrochloride salt, a significant portion of the available safety and toxicity data pertains to the free base, 2-fluoropyridine (CAS No. 372-48-5). The information for the free base is considered broadly indicative for the hydrochloride salt, given that the primary toxicological and hazardous properties are associated with the 2-fluoropyridine moiety. However, the hydrochloride salt may present additional or altered hazards, for instance, in terms of its acidic nature in aqueous solutions.

Material Safety Data Sheet (MSDS) / Safety Data Sheet (SDS)

This section is structured to align with the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Identification

• Chemical Name: 2-Fluoropyridine Hydrochloride

• Synonyms: Not widely available. The free base is known as Pyridine, 2-fluoro-.[2]

• CAS Number: 55204-48-3

• Chemical Formula: C₅H₅ClFN

• Molecular Weight: 133.55 g/mol

Hazard(s) Identification

The GHS classification for 2-fluoropyridine is as follows, and it is anticipated that the hydrochloride salt will have a similar hazard profile, with the potential for additional corrosive properties.

• GHS Classification of 2-Fluoropyridine:

  • Flammable Liquids: Category 3[3][4]

  • Skin Irritation: Category 2[3][4]

  • Serious Eye Irritation: Category 2A[3][4]

  • Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation): Category 3[3][4]

• GHS Label Elements:

  • Pictograms:

    Caption: GHS Hazard Pictograms for 2-Fluoropyridine.

  • Signal Word: Warning[3]

  • Hazard Statements:

    • H226: Flammable liquid and vapor.[3][4]

    • H315: Causes skin irritation.[3][4]

    • H319: Causes serious eye irritation.[3][4]

    • H335: May cause respiratory irritation.[3][4]

  • Precautionary Statements:

    • Prevention:

      • P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[5]

      • P233: Keep container tightly closed.

      • P240: Ground and bond container and receiving equipment.[5]

      • P241: Use explosion-proof electrical/ventilating/lighting equipment.[5]

      • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

      • P264: Wash skin thoroughly after handling.

      • P271: Use only outdoors or in a well-ventilated area.[5]

      • P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

    • Response:

      • P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[5]

      • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

      • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

      • P312: Call a POISON CENTER or doctor if you feel unwell.

      • P332+P313: If skin irritation occurs: Get medical advice/attention.

      • P337+P313: If eye irritation persists: Get medical advice/attention.[5]

    • Storage:

      • P403+P235: Store in a well-ventilated place. Keep cool.[5]

      • P405: Store locked up.

    • Disposal:

      • P501: Dispose of contents/container to an approved waste disposal plant.[5]

Composition/Information on Ingredients

• Substance: 2-Fluoropyridine Hydrochloride

• Purity: Typically >98%

First-Aid Measures

• General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.[3]

• If Inhaled: If breathed in, move person into fresh air. If not breathing, give artificial respiration. Consult a physician.[3]

• In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[3]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

• Specific Hazards Arising from the Chemical: Vapors can travel to a source of ignition and flash back.[2] Containers may explode when heated.[2] Hazardous decomposition products include carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[2][3]

• Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.[3]

Accidental Release Measures

• Personal Precautions, Protective Equipment, and Emergency Procedures: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas.[3]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[3]

• Methods and Materials for Containment and Cleaning Up: Contain spillage, and then collect with an electrically protected vacuum cleaner or by wet-brushing and place in a container for disposal according to local regulations.[3]

Caption: Workflow for handling a spill of 2-Fluoropyridine Hydrochloride.

Handling and Storage

• Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away from sources of ignition - No smoking. Take measures to prevent the buildup of electrostatic charge.[3]

• Conditions for Safe Storage, Including Any Incompatibilities: Store in a cool place. Keep container tightly closed in a dry and well-ventilated place.[3] Incompatible with acids, acid chlorides, acid anhydrides, strong oxidizing agents, and carbon dioxide.[3]

Exposure Controls/Personal Protection

• Engineering Controls: Use explosion-proof ventilation equipment. Ensure that eyewash stations and safety showers are close to the workstation location.[2]

• Personal Protective Equipment:

  • Eye/Face Protection: Safety glasses with side-shields conforming to EN166.[3]

  • Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal technique to avoid skin contact with this product. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands.[3]

  • Body Protection: Complete suit protecting against chemicals. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[3]

  • Respiratory Protection: Where risk assessment shows air-purifying respirators are appropriate use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls.[3]

Physical and Chemical Properties

Data for 2-fluoropyridine:

Property	Value
Appearance	Clear, colorless to light yellow liquid
Odor	No data available
Boiling Point	126 °C (259 °F)
Flash Point	24 °C (75 °F) - closed cup
Density	1.128 g/mL at 25 °C (77 °F)
Solubility in Water	No data available

Stability and Reactivity

• Reactivity: No data available.[3]

• Chemical Stability: Stable under recommended storage conditions.[3]

• Possibility of Hazardous Reactions: No data available.[3]

• Conditions to Avoid: Heat, flames, and sparks.[3]

• Incompatible Materials: Acids, acid chlorides, acid anhydrides, strong oxidizing agents, carbon dioxide.[3]

• Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[2][3]

Disposal Considerations

• Waste Treatment Methods: Burn in a chemical incinerator equipped with an afterburner and scrubber but exert extra care in igniting as this material is highly flammable. Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

• Contaminated Packaging: Dispose of as unused product.[3]

Toxicity Profile

The toxicological properties of 2-fluoropyridine hydrochloride have not been thoroughly investigated. The following information is largely based on data for 2-fluoropyridine and related compounds.

Acute Toxicity

• Oral, Dermal, Inhalation: No specific LD50 or LC50 data are available for 2-fluoropyridine or its hydrochloride salt.[2][3] However, it is classified as harmful if swallowed, in contact with skin, or if inhaled based on the GHS classification of similar compounds.[6]

Skin Corrosion/Irritation

• Causes skin irritation.[3][4]

Serious Eye Damage/Eye Irritation

• Causes serious eye irritation.[3][4]

Respiratory or Skin Sensitization

• No data available.[3]

Germ Cell Mutagenicity

• No specific data for 2-fluoropyridine or its hydrochloride salt are available.[3] A study on pyridine-carbohydroxamic acid derivatives showed that some were mutagenic in Salmonella typhimurium strains TA98 and TA100.[7] Pyridine itself has been evaluated for mutagenicity with mixed results, and the Health Council of the Netherlands recommends not classifying pyridine as a germ cell mutagen due to insufficient evidence.[8]

Carcinogenicity

• No components of 2-fluoropyridine at levels greater than or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC.[3] However, the International Agency for Research on Cancer (IARC) has classified pyridine as "possibly carcinogenic to humans" (Group 2B) based on sufficient evidence in experimental animals.[9] The carcinogenicity of 2-fluoropyridine has not been evaluated.

Reproductive Toxicity

• No data available.[2]

Specific Target Organ Toxicity (STOT)

• Single Exposure: May cause respiratory irritation.[3][4]

• Repeated Exposure: No data available.[2]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test) - General Protocol

The Ames test is a widely used method to assess the mutagenic potential of a chemical. The following is a generalized protocol and should be adapted based on the specific test substance and regulatory guidelines.

Objective: To evaluate the potential of 2-fluoropyridine hydrochloride to induce reverse mutations at the histidine locus in several strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537, TA1538)

• 2-Fluoropyridine hydrochloride

• S9 fraction from induced rat liver for metabolic activation

• Cofactors for S9 mix (e.g., NADP, G6P)

• Top agar

• Minimal glucose agar plates

• Positive and negative controls

Procedure:

• Preparation of Test Substance: Prepare a series of dilutions of 2-fluoropyridine hydrochloride in a suitable solvent (e.g., water or DMSO).

• Metabolic Activation: Prepare the S9 mix containing the S9 fraction and cofactors.

• Incubation:

  • For each tester strain, combine the bacterial culture, the test substance dilution (or control), and either the S9 mix or a buffer (for the non-activated test).

  • Incubate the mixture for a short period (e.g., 20-30 minutes) at 37°C.

• Plating:

  • Add molten top agar to the incubation mixture.

  • Pour the mixture onto minimal glucose agar plates.

• Incubation of Plates: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertants and the increase is at least twofold over the background (negative control) for at least one tester strain.

References

• [Referenced Search Result]

• Kishida Chemical Co., Ltd. (2023, February 1). Safety Data Sheet: Pyridine. [Link]

• Takahashi, K., Tabei, K., & Kato, T. (1982). Mutagenicity of pyridine- and quinoline-carbohydroxamic acid derivatives. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 104(1-3), 133-138. [Link]

• [Referenced Search Result]
• [Referenced Search Result]

• PubChem. (n.d.). 2-Fluoropyridine. National Center for Biotechnology Information. [Link]

• [Referenced Search Result]
• [Referenced Search Result]
• [Referenced Search Result]

• Chem-Impex International, Inc. (n.d.). 2-Fluoropyridine. [Link]

• Health Council of the Netherlands. (2023, August 29). Pyridine; Evaluation of the carcinogenicity and genotoxicity. [Link]

• [Referenced Search Result]
• [Referenced Search Result]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2019). Pyridine. In Some chemicals that cause tumours of the urinary tract in rodents. (IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 119). International Agency for Research on Cancer. [Link]

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• 6. kishida.co.jp [kishida.co.jp]
• 7. researchgate.net [researchgate.net]
• 8. Pyridine; Evaluation of the carcinogenicity and genotoxicity | The Health Council of the Netherlands [healthcouncil.nl]
• 9. Evaluation - Some chemicals that cause tumours of the urinary tract in rodents - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comprehensive Mass Profiling of 2-Fluoropyridine Hydrochloride: Exact Mass and Isotopic Distribution Dynamics

Executive Summary

In modern drug development and agrochemical synthesis, fluorinated heterocycles like 2-fluoropyridine are critical building blocks due to fluorine’s ability to modulate lipophilicity, metabolic stability, and target binding affinity. When handled as a hydrochloride salt (2-fluoropyridine hydrochloride), the compound exhibits distinct physicochemical and mass spectrometric behaviors. This whitepaper provides an in-depth technical analysis of the theoretical exact mass, the complex isotopic distribution introduced by the chlorine counterion, and the self-validating analytical protocols required for high-resolution mass spectrometry (HRMS) profiling.

Theoretical Exact Mass & Isotopic Architecture

For chemical registration, impurity profiling, and computational modeling, establishing the theoretical exact mass of the intact neutral salt formula (C₅H₅ClFN ) is the foundational step[1]. The monoisotopic mass (M) is calculated using the exact masses of the most abundant isotopes for each element (¹²C, ¹H, ³⁵Cl, ¹⁹F, ¹⁴N).

Theoretical Monoisotopic Mass Calculation:

• Carbon (C₅): 5 × 12.00000 Da = 60.00000 Da

• Hydrogen (H₅): 5 × 1.00783 Da = 5.03915 Da

• Chlorine (³⁵Cl₁): 1 × 34.96885 Da = 34.96885 Da

• Fluorine (¹⁹F₁): 1 × 18.99840 Da = 18.99840 Da

• Nitrogen (¹⁴N₁): 1 × 14.00307 Da = 14.00307 Da

• Total Exact Mass: 133.0095 Da

The Chlorine Isotopic Signature

The presence of the hydrochloride salt introduces a highly diagnostic isotopic signature. Chlorine exists naturally as two stable isotopes: ³⁵Cl (~75.78% abundance) and ³⁷Cl (~24.22% abundance)[2]. This natural distribution creates a characteristic M : M+2 peak ratio of approximately 3:1 in the theoretical spectrum[3].

Table 1: Theoretical Isotopic Distribution of C₅H₅ClFN

Isotope Peak	Principal Composition	Exact Mass (Da)	Relative Abundance (%)
M	¹²C₅ ¹H₅ ³⁵Cl ¹⁹F ¹⁴N	133.0095	100.00
M+1	¹³C₁ ¹²C₄ ¹H₅ ³⁵Cl ¹⁹F ¹⁴N	134.0128	~5.8
M+2	¹²C₅ ¹H₅ ³⁷Cl ¹⁹F ¹⁴N	135.0065	~32.0
M+3	¹³C₁ ¹²C₄ ¹H₅ ³⁷Cl ¹⁹F ¹⁴N	136.0099	~1.7

Note: The M+1 peak is primarily driven by the ~1.1% natural abundance of ¹³C across the 5 carbon atoms, alongside minor contributions from ¹⁵N and ²H.

Mass Spectrometry Dynamics: The Causality of Salt Dissociation

While the theoretical exact mass of the intact salt is 133.0095 Da, salts do not typically ionize as intact clusters under standard atmospheric pressure ionization techniques like Electrospray Ionization (ESI).

When 2-fluoropyridine hydrochloride is introduced into the ESI source, it completely dissociates. The analytical strategy must therefore rely on orthogonal dual-polarity validation to independently confirm the free base cation and the chloride anion.

Table 2: Observed Ions in ESI-HRMS Dual-Polarity Mode

Ion Species	Formula	Ionization Mode	Exact Mass (m/z)	Key Isotopic Features
Protonated Base	[C₅H₄FN + H]⁺	ESI+	98.0406	M+1 at ~5.8%; No M+2 Cl signature
Chloride Anion (³⁵Cl)	³⁵Cl⁻	ESI-	34.9689	Base peak for the anion
Chloride Anion (³⁷Cl)	³⁷Cl⁻	ESI-	36.9659	~32% relative abundance to ³⁵Cl⁻

Self-Validating LC-HRMS Experimental Protocol

To ensure trustworthiness and scientific rigor, the following LC-HRMS methodology is designed as a self-validating system . Every step includes a mechanistic causality explaining why the parameter was chosen.

Step 1: Sample Preparation

• Action: Dissolve 2-fluoropyridine hydrochloride in LC-MS grade Water:Acetonitrile (50:50, v/v) to a final concentration of 1 µg/mL.

• Causality: The 50:50 aqueous/organic ratio ensures complete thermodynamic dissolution of the salt lattice while matching the initial gradient conditions of the reversed-phase chromatography. This prevents solvent-induced peak distortion (the "solvent effect") during injection.

Step 2: System Suitability Testing (SST)

• Action: Inject a known calibration standard (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) prior to the sample. Verify that mass accuracy is < 2 ppm and resolving power is > 60,000 at m/z 200.

• Causality: An HRMS system is subject to thermal and electronic drift. The SST acts as a self-validating gatekeeper; if the system fails to resolve the calibrant's exact mass, the run is aborted, preventing the acquisition of compromised isotopic data.

Step 3: Chromatographic Separation

• Action: Utilize a C18 reversed-phase column (2.1 x 50 mm, 1.7 µm). Use Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

• Causality: 2-fluoropyridine is a very weak base due to the electron-withdrawing nature of the ortho-fluorine atom. Formic acid provides an abundant source of protons to force the protonation of the pyridine nitrogen, maximizing ESI+ sensitivity. Crucially, Formic Acid is chosen over Trifluoroacetic Acid (TFA) because TFA causes severe ion suppression in the MS source.

Step 4: Dual-Polarity Ionization & Lock Mass Correction

• Action: Run the mass analyzer in rapid polarity-switching mode (ESI+ / ESI-). Engage an internal background lock mass (e.g., ubiquitous polysiloxane at m/z 371.1012 in ESI+).

• Causality: Polarity switching allows the simultaneous detection of the protonated free base ([M+H]⁺ at m/z 98.0406) and the dissociated counterion (Cl⁻ at m/z 34.9689). The lock mass provides real-time, scan-by-scan mass axis correction, guaranteeing sub-ppm mass accuracy for definitive empirical formula confirmation.

Workflow Visualization

LC-HRMS dual-polarity workflow for 2-fluoropyridine hydrochloride validation.

References

• Title: 2-Fluoropyridine | C5H4FN | CID 9746 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: 2-Fluoropyridine - the NIST WebBook Source: National Institute of Standards and Technology (NIST) URL: [Link]

• Title: 6.4: Isotope Abundance - Chemistry LibreTexts Source: LibreTexts URL: [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2-Fluoropyridine [webbook.nist.gov]

Characterization of 2-Fluoropyridine Hydrochloride via Infrared Spectroscopy

Executive Summary

2-Fluoropyridine hydrochloride is a highly valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and CNS-targeting therapeutics. The presence of the highly electronegative fluorine atom adjacent to the basic pyridine nitrogen significantly alters the electronic landscape of the heterocycle. Infrared (IR) spectroscopy serves as a definitive analytical tool to confirm both the structural integrity of the fluorinated ring and the successful formation of the hydrochloride salt. This technical guide details the mechanistic causality behind the vibrational shifts observed upon protonation and provides a self-validating protocol for accurate spectral acquisition.

Mechanistic Grounding: Electronic Effects on Vibrational Modes

The vibrational dynamics of 2-fluoropyridine are governed by the inductive electron-withdrawing effect (-I) of the fluorine atom, which decreases the electron density on the adjacent nitrogen atom. When protonated to form 2-fluoropyridine hydrochloride, the nitrogen atom transitions from a neutral sp2 hybridized state to a positively charged pyridinium cation ( N+ -H). This chemical transformation triggers a cascade of predictable, mechanistically driven vibrational shifts.

The N+ -H···Cl⁻ Hydrogen Bonding Continuum

In the free base, no N-H stretching vibrations are present. Upon salt formation, the protonated nitrogen forms a strong intermolecular hydrogen bond with the chloride counterion. This interaction weakens the covalent N+ -H bond, lowering its vibrational frequency. Because solid-state hydrogen bonds exist as a continuum of slightly varying distances and geometries, this vibration does not appear as a sharp peak. Instead, it manifests as a very broad, intense absorption band in the 2400–2500 cm⁻¹ region , which is the universal hallmark of pyridinium chlorides .

Resonance Stabilization and the C=N⁺ Blue Shift

In neutral 2-fluoropyridine, the C=N ring stretching vibration typically appears around 1580–1590 cm⁻¹. Quaternization of the nitrogen atom removes electron density, forcing a redistribution of the π -electrons across the aromatic ring. The positive charge increases the double-bond character (force constant) of the adjacent C-N bonds via resonance stabilization. Consequently, the C=N⁺ stretch experiences a distinct blue shift to approximately 1620–1640 cm⁻¹ .

C-F Stretch Stability

The C-F bond is highly polar and relatively isolated from the nitrogen protonation event. Reflecting the influence of the ring π bonding (similar to fluorobenzene), the C-F stretching frequency remains highly stable between 1150 and 1250 cm⁻¹ in both the free base and the salt, serving as a reliable internal structural reference .

Fig 1: Transformation of 2-fluoropyridine to its salt and corresponding IR shifts.

Quantitative Data: Characteristic IR Absorption Bands

The table below summarizes the critical diagnostic bands required to verify the identity and salt state of 2-fluoropyridine hydrochloride.

Vibrational Mode	Free Base (cm⁻¹)	Hydrochloride Salt (cm⁻¹)	Intensity	Mechanistic Rationale
N+ -H Stretch	N/A	2400 – 2500	Strong, Broad	Intermolecular H-bonding ( N+ -H···Cl⁻) causes extreme broadening and red-shifting compared to free amines.
C=N / C=N⁺ Stretch	~1590	1620 – 1640	Medium	Quaternization increases the force constant of the C=N bond via resonance stabilization.
N+ -H Bending	N/A	~1530	Medium	In-plane deformation of the newly formed N-H bond.
C-F Stretch	1150 – 1250	1150 – 1250	Strong	Highly polar C-F bond; unaffected by the nitrogen protonation event.
Aromatic C-H Stretch	3000 – 3100	3050 – 3150	Weak	sp2 C-H bonds; slight blue shift due to electron withdrawal by the positively charged nitrogen.

Self-Validating Experimental Protocol: ATR-FTIR Spectroscopy

To ensure high-fidelity data, Attenuated Total Reflectance (ATR) is the mandatory sampling technique. Traditional KBr pelleting is strictly contraindicated for hydrochloride salts. The high pressure of the hydraulic press combined with the potassium bromide matrix frequently induces solid-state halide exchange (converting the chloride salt to a bromide salt), which alters the hydrogen bonding strength and artificially shifts the N+ -H band. Furthermore, KBr is highly hygroscopic; absorbed water will obscure the critical 1640 cm⁻¹ and 3400 cm⁻¹ regions.

Step-by-Step Methodology

• Instrument Calibration (Self-Validation Step 1)

  • Place a standard polystyrene calibration film on the ATR crystal.

  • Acquire a spectrum and verify that the reference peak is located at exactly 1601 cm⁻¹ (±1 cm⁻¹) . If the peak deviates, the interferometer requires realignment.

• Background Acquisition (Self-Validation Step 2)

  • Clean the diamond ATR crystal with LC-MS grade isopropanol and allow it to evaporate completely.

  • Collect an ambient air background spectrum (32 scans, 4 cm⁻¹ resolution). Ensure there are no residual peaks, particularly in the water vapor (~3500 cm⁻¹) and CO₂ (~2350 cm⁻¹) regions.

• Sample Deposition

  • Transfer approximately 2–5 mg of finely powdered 2-fluoropyridine hydrochloride directly onto the center of the diamond ATR crystal.

  • Lower the pressure anvil until the built-in force gauge indicates optimal contact. Causality: Intimate contact between the crystal and the sample is required because the evanescent wave penetrates only 0.5 to 2 micrometers into the sample.

• Data Acquisition

  • Acquire the sample spectrum using 32 to 64 co-added scans at a resolution of 4 cm⁻¹ across the 4000–400 cm⁻¹ range.

• Post-Processing

  • Apply an ATR correction algorithm. Because the depth of penetration of the IR beam in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers), this mathematical correction ensures the relative peak intensities match those of a traditional transmission spectrum.

Fig 2: Self-validating ATR-FTIR workflow for 2-fluoropyridine hydrochloride analysis.

References

• Cook, D. (1961). Vibrational Spectra of Pyridinium Salts. Canadian Journal of Chemistry, 39(10), 2009-2024.[Link]

• Foglizzo, E., & Novak, A. (1971). Low-Frequency Infrared and Raman Spectra of Hydrogen-Bonded Pyridinium Halides. The Journal of Chemical Physics, 55(9), 4438-4449.[Link]

• Boopalachandran, P., & Laane, J. (2011). Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1191-1195.[Link]

A Technical Guide to the Potential Reactivity and Assay Interference of 2-Fluoropyridine Hydrochloride

Abstract: 2-Fluoropyridine is a foundational building block in modern medicinal chemistry, valued for its utility in synthesizing complex pharmaceutical and agrochemical agents.[1][2] However, its direct application in biological assays as a probe or modulator is predicated on a misunderstanding of its primary chemical nature. This compound is not a selective biological agent with a defined mechanism of action; rather, it is a highly reactive electrophile. This guide provides an in-depth analysis of 2-fluoropyridine hydrochloride's mechanism of action from a chemical reactivity standpoint. We will explore how its intrinsic properties can lead to non-specific, artifactual results in biological assays through covalent modification and pH disruption. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and essential control protocols to ensure data integrity when working with this and other reactive small molecules.

Part 1: Chemical Profile and Role in Synthesis

2-Fluoropyridine is a heterocyclic compound where a fluorine atom is substituted at the C2 position of a pyridine ring. The strategic incorporation of fluorine into drug candidates is a well-established principle in medicinal chemistry, often used to modulate metabolic stability, lipophilicity, and binding affinity.[2][3] Consequently, 2-fluoropyridine serves as a key intermediate for introducing this fluorinated pyridine scaffold into larger, more complex bioactive molecules.[1][4] Its utility lies not in its own biological activity, but in its chemical handle that facilitates further synthetic transformations.

The hydrochloride salt form (2-fluoropyridine HCl) is often used for improved stability and handling. However, as will be discussed, this salt form introduces a critical experimental variable—acidity—that must be controlled in biological systems.

Part 2: The Dominant Mechanism of Reactivity: Nucleophilic Aromatic Substitution (SNAr)

The defining chemical characteristic of 2-fluoropyridine is its high susceptibility to Nucleophilic Aromatic Substitution (SNAr). The powerful electron-withdrawing nature of both the ring nitrogen and the fluorine atom renders the C2 position highly electron-deficient (electrophilic) and thus, primed for attack by nucleophiles.[5][6]

The SNAr mechanism proceeds in two main steps:

• Nucleophilic Attack: A nucleophile attacks the electrophilic C2 carbon, breaking the aromaticity of the ring and forming a negatively charged intermediate known as a Meisenheimer complex. The high electronegativity of fluorine helps to stabilize this intermediate.[5]

• Leaving Group Departure: The aromaticity of the ring is restored by the expulsion of the fluoride ion, which is a competent leaving group in this context.

This reactivity is not trivial. Experimental evidence shows that in a reaction with sodium ethoxide, 2-fluoropyridine reacts 320 times faster than its chloro- counterpart, 2-chloropyridine.[5][7][8] This highlights its exceptional electrophilicity, a feature that has profound implications in a biological environment rich with nucleophiles.

Caption: Covalent modification of a protein cysteine residue by 2-fluoropyridine.

pH-Induced Artifacts from the Hydrochloride Salt

2-Fluoropyridine hydrochloride is an acidic salt. When dissolved in an aqueous solution, it will dissociate, releasing H+ ions and lowering the pH. Many biological assays are performed in weakly buffered systems that are highly sensitive to pH changes. A significant drop in pH can:

• Alter the ionization state of amino acid residues, disrupting the tertiary structure of proteins.

• Directly impact the catalytic activity of enzymes, which have optimal pH ranges.

• Induce protein precipitation or aggregation.

• Compromise cell membrane integrity in cell-based assays, leading to non-specific cytotoxicity.

An observed effect may therefore have nothing to do with the 2-fluoropyridine molecule itself, but rather be an artifact of uncontrolled pH.

Part 4: Essential Control Protocols for Researchers

To maintain scientific integrity, the potential for non-specific activity must be rigorously tested. The following protocols form a self-validating system to de-risk results obtained with reactive compounds like 2-fluoropyridine HCl.

Data Summary: Control Experiments

Control Experiment	Purpose	Key Technique	Expected Outcome for Non-Specific Activity
Covalent Binding Assessment	To determine if the compound irreversibly binds to a model protein or the target protein.	Intact Protein Mass Spectrometry (MS)	A mass shift equal to the mass of the 2-fluoropyridine moiety (minus HF) will be observed. [9]
pH Stability Check	To verify that the compound does not alter the assay buffer pH to a degree that would affect results.	pH Meter	A significant change (>0.2 units) in buffer pH upon addition of the compound at its final concentration.
Irreversibility Wash-out	To differentiate between reversible and irreversible (covalent) inhibition.	Activity Assay (e.g., enzyme kinetics)	Enzyme activity will not be recovered after pre-incubation with the compound followed by dilution or dialysis.

Experimental Protocol 1: Assessing Covalent Modification via Intact Protein Mass Spectrometry

• Preparation: Prepare a solution of a model protein (e.g., Bovine Serum Albumin, BSA, at 1 mg/mL) or the purified target protein of interest in a suitable buffer (e.g., 50 mM HEPES, pH 7.4).

• Incubation: Add 2-fluoropyridine HCl to the protein solution to a final concentration of 10-100 µM. Also, prepare a control sample with vehicle (e.g., DMSO) only. Incubate both samples at room temperature for 1-2 hours.

• Sample Cleanup: Desalt the samples using a C4 ZipTip or a similar resin to remove excess compound and non-volatile salts.

• Mass Spectrometry Analysis: Analyze the desalted protein samples via Liquid Chromatography-Mass Spectrometry (LC-MS) on an instrument capable of intact protein analysis (e.g., a Q-TOF or Orbitrap).

• Data Analysis: Deconvolute the resulting mass spectra. Compare the mass of the protein from the compound-treated sample to the vehicle control. A mass increase of 79.02 Da (the mass of a pyridyl moiety) corresponds to the covalent adduction of 2-fluoropyridine.

Experimental Protocol 2: pH Control Experiment

• Buffer Preparation: Prepare the exact biological assay buffer that will be used in the main experiment.

• Initial Measurement: Measure and record the pH of the buffer using a calibrated pH meter.

• Compound Addition: Add 2-fluoropyridine HCl to the buffer to achieve the highest concentration that will be used in the biological assay. Ensure complete mixing.

• Final Measurement: Immediately measure and record the pH of the buffer again.

• Analysis: If the pH has shifted by more than 0.2 units, the buffer capacity is insufficient. The experiment should be repeated with a stronger buffer system or the compound solution should be pH-adjusted before addition.

Caption: A logical workflow for validating biological data obtained with reactive compounds.

Conclusion

2-Fluoropyridine hydrochloride is a valuable synthetic reagent, but its high electrophilicity makes it unsuitable as a specific probe in biological assays without extensive validation. The primary mechanisms by which it will exert an effect in a biological system are through non-specific covalent modification of proteins and disruption of assay buffer pH. Researchers observing activity with this compound must perform the appropriate control experiments outlined in this guide to rule out these common artifacts. Failure to do so risks misinterpretation of data and the pursuit of false leads. Scientific integrity demands that we understand the chemical nature of the tools we use, and in the case of 2-fluoropyridine, its nature is that of a potent, non-specific electrophile.

References

• Benchchem. (n.d.). The Elusive Role of 2-Ethyl-4-fluoropyridine in Medicinal Chemistry: A Scarcity of Current Applications.
• Chem-Impex. (n.d.). 2-Fluoropyridine.
• Benchchem. (n.d.). 2-Fluoropyridine vs. 2-Chloropyridine: A Comparative Guide to Reactivity in Nucleophilic Aromatic Substitution.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Fluoropyridine Derivatives in Modern Chemical Synthesis.

• Locke, G. M., & Fast, W. (2018). Selective Covalent Protein Modification by 4-Halopyridines Through Catalysis. ACS Chemical Biology, 13(7), 1885–1893. Retrieved from [Link]

• St. John-Campbell, S., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(25), 8947–8957. Retrieved from [Link]

• Sharninghausen, L. S., et al. (2015). Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. Organic Letters, 17(15), 3806–3809. Retrieved from [Link]

• Unknown Author. (n.d.). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. Retrieved from [Link]

• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(25), 8947-8957. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2018). Toxicological Profile for Pyridine. Retrieved from [Link]

• El-Naggar, M., et al. (2021). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. RSC Advances, 11(52), 32936-32953. Retrieved from [Link]

• Chegg. (2023). Solved 5. Justify the observation that 2-fluoropyridine. Retrieved from [Link]

• Octaviano, M. A., et al. (2021). Covalent modification of proteins by plant-derived natural products: Proteomic approaches and biological impacts. Free Radical Biology and Medicine, 163, 141-154. Retrieved from [Link]

• ResearchGate. (n.d.). Approaches to covalent protein modification in chemical biology and drug discovery. Retrieved from [Link]

• MDPI. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Retrieved from [Link]

• Wiley Online Library. (2023). Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode. Retrieved from [Link]

• MDPI. (2024). Target Bioconjugation of Protein Through Chemical, Molecular Dynamics, and Artificial Intelligence Approaches. Retrieved from [Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chegg.com [chegg.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

step-by-step preparation of 2-fluoropyridine hydrochloride from 2-fluoropyridine

Executive Summary

The preparation of 2-fluoropyridine hydrochloride presents a unique synthetic challenge due to the extreme electron deficiency of the fluorinated pyridine ring. This application note details a field-proven, step-by-step protocol for the anhydrous protonation of 2-fluoropyridine. Designed for researchers and drug development professionals, this guide emphasizes the mechanistic causality behind solvent selection, acid delivery, and isolation techniques required to prevent salt hydrolysis and ensure high-purity yields.

Mechanistic Rationale & Chemical Causality

The synthesis of 2-fluoropyridine hydrochloride is governed by the pronounced electronic effects of the fluorine substituent. The fluorine atom at the ortho (C2) position exerts a strong electron-withdrawing inductive effect (-I), which drastically reduces the electron density on the adjacent pyridine nitrogen.

Consequently, 2-fluoropyridine is an exceptionally weak base. The conjugate acid, 2-fluoropyridinium, exhibits a pKa of approximately -0.44 at 25 °C[1]. Because this pKa is negative, protonation in aqueous media is thermodynamically unfavorable; any formed salt would rapidly hydrolyze back to the free base and hydronium ions[1]. Therefore, strict anhydrous conditions are mandatory. Standard preparations of fluoropyridinium salts utilize anhydrous hydrogen chloride delivered via a solvent vehicle (e.g., 1,4-dioxane)[2], or via direct bubbling of dry HCl gas into a non-polar solvent[3].

Physicochemical Properties & Data Presentation

Understanding the physical properties of the starting material is critical for handling and stoichiometry.

Table 1: Physicochemical Properties of 2-Fluoropyridine

Property	Value	Clinical / Synthetic Relevance
Molecular Weight	97.09 g/mol [4]	Required for precise stoichiometric calculations.
Density	1.118 - 1.13 g/mL[1]	Allows volumetric dispensing of the liquid free base.
Boiling Point	~126 °C[5]	Volatile; requires cooling during exothermic protonation.
pKa (Conjugate Acid)	-0.44[1]	Dictates the absolute necessity of anhydrous strong acids.

| Physical State | Clear, light yellow liquid[1]| Visual indicator of starting material integrity. |

Table 2: Acid Delivery System Selection

HCl Source	Advantages	Disadvantages
4.0 M HCl in 1,4-Dioxane	High concentration, precise stoichiometric control, stable[2].	Dioxane has a high boiling point; requires thorough washing.
Dry HCl Gas	Absolute anhydrous environment, drives rapid precipitation[3].	Requires gas cylinder/generator and strict safety controls.

| 2.0 M HCl in Diethyl Ether | Highly volatile, easy to remove under vacuum, promotes crystallization. | Lower HCl concentration; highly flammable. |

Step-by-Step Experimental Protocol

The following protocol utilizes 4.0 M HCl in 1,4-dioxane, which provides an optimal balance of safety, stoichiometric control, and anhydrous reliability[2].

Step 1: Equipment & Reagent Preparation

• Action : Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with inert gas (Nitrogen or Argon).

• Causality : Ambient moisture acts as a competing base. Excluding water prevents the hydrolysis of the highly sensitive 2-fluoropyridinium salt.

Step 2: Dissolution

• Action : Charge the flask with 2-fluoropyridine (1.0 equivalent)[4]. Add anhydrous dichloromethane (DCM) to achieve a concentration of approximately 0.5 M. Cool the solution to 0 °C using an ice-water bath.

• Causality : DCM is chosen for its excellent solubilizing properties for the free base. Cooling controls the exothermic nature of the acid-base reaction and minimizes the volatilization of both the solvent and the incoming HCl[2].

Step 3: Acidification

• Action : Dropwise, add 4.0 M HCl in 1,4-dioxane (1.5 to 2.0 equivalents) via a syringe[2].

• Causality : A significant excess of HCl is required to drive the equilibrium fully toward the protonated state, overcoming the extremely weak basicity of the fluoropyridine ring (pKa -0.44)[1].

Step 4: Maturation & Precipitation

• Action : Remove the ice bath and allow the reaction mixture to stir at room temperature for 30 to 60 minutes[2]. If the hydrochloride salt does not spontaneously precipitate, concentrate the mixture under reduced pressure to approximately one-third of its original volume. Slowly add an anhydrous anti-solvent (e.g., cold diethyl ether or hexane) until the solution becomes cloudy.

• Causality : The anti-solvent drastically lowers the solubility limit of the ionic salt in the organic matrix, forcing crystallization.

Step 5: Isolation & Storage

• Action : Rapidly filter the resulting white precipitate through a Büchner funnel under a positive pressure blanket of inert gas. Wash the filter cake with cold anhydrous diethyl ether. Dry the solid under high vacuum (≤ 0.1 mbar) for 4–6 hours.

• Causality : The resulting salt is highly hygroscopic. Washing with cold ether removes residual dioxane and unreacted free base without dissolving the product. High vacuum ensures the removal of trapped solvent molecules within the crystal lattice.

Workflow Visualization

Workflow for the anhydrous preparation of 2-fluoropyridine hydrochloride.

Protocol Validation & Analytical Characterization (Self-Validating System)

To ensure the protocol has successfully yielded the target salt rather than recovering the unreacted free base, an In-Process Control (IPC) utilizing Nuclear Magnetic Resonance (NMR) spectroscopy is highly effective.

• Method : Dissolve a 5 mg aliquot of the dried salt in anhydrous CDCl₃ or DMSO-d₆ (avoid D₂O to prevent immediate hydrolysis).

• Validation Criteria : Upon protonation, the ¹H and ¹³C signals of the pyridine ring (especially at the meta and para positions) will shift significantly downfield due to the decreased electron density across the aromatic system. Paradoxically, the ¹⁹F signal of the protonated 2-fluoropyridinium species will shift upfield (lower chemical shift) compared to the neutral 2-fluoropyridine[6]. Observing this distinct ¹⁹F upfield shift confirms complete and successful salt formation.

Sources

• 1. 2-Fluoropyridine CAS#: 372-48-5 [m.chemicalbook.com]
• 2. WO2017059191A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents [patents.google.com]
• 3. guidechem.com [guidechem.com]
• 4. 2-Fluoropyridine | C5H4FN | CID 9746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in 2-Fluoropyridine Hydrochloride Cross-Coupling

Welcome to the technical support center for 2-fluoropyridine hydrochloride cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low reaction yields. The unique challenges of this substrate—namely the presence of the hydrochloride salt, the coordinating pyridine nitrogen, and the strong C-F bond—require a systematic and informed approach to optimization.

Part 1: Core Troubleshooting Guide

This section addresses the most frequent problems encountered during cross-coupling reactions with 2-fluoropyridine hydrochloride.

Q1: My reaction is sluggish or fails to start. What are the primary reasons and initial checks?

A1: A stalled reaction with 2-fluoropyridine hydrochloride often points to two main culprits: inadequate neutralization of the HCl salt or immediate catalyst inhibition. The pyridine nitrogen's lone pair can act as a Lewis base, coordinating to the palladium center and poisoning the catalyst before the cycle can begin[1][2].

Initial Diagnostic Checks:

• Purity of Reagents: Confirm the purity of your starting materials, reagents, and solvents. Water and oxygen can be particularly detrimental. Solvents should be anhydrous and thoroughly degassed, and reagents should be of high purity[3][4].

• Inert Atmosphere: Ensure your reaction setup is strictly anaerobic. Inadequate degassing or failure to maintain a positive pressure of an inert gas like argon or nitrogen can lead to catalyst decomposition and the formation of unwanted side products[4][5].

• Base Stoichiometry and Type: The hydrochloride salt must be neutralized. You need at least one equivalent of base for the salt and additional equivalents (typically 1.5-2.0) to facilitate the catalytic cycle. A common mistake is under-charging the base.

dot

Caption: Initial diagnostic workflow for a stalled reaction.

Q2: I've confirmed my setup is correct, but the yield is still low with significant starting material remaining. How do I choose the right catalyst and ligand?

A2: The oxidative addition of the strong C-F bond to the palladium center is often a challenging step for 2-fluoropyridines[5][6]. This step requires a highly active, electron-rich catalyst. The choice of ligand is therefore critical to success.

Bulky, electron-rich monophosphine ligands (often called "Buchwald-type" ligands) are among the most effective for coupling challenging heteroaryl chlorides and fluorides[7]. They promote the formation of a monoligated, 14-electron L-Pd(0) species, which is highly reactive in the oxidative addition step.

Recommended Ligand Classes:

• Biarylphosphines (Buchwald Ligands): These are generally the first choice. Ligands like SPhos, XPhos, and RuPhos have proven effective.

• N-Heterocyclic Carbenes (NHCs): NHC ligands can also provide the necessary electron density and stability to the palladium center to facilitate the reaction.

Table 1: Recommended Catalyst Systems for 2-Fluoropyridine Coupling

Catalyst Source	Ligand	Typical Pd Loading (mol%)	Typical L:Pd Ratio	Notes
Pd(OAc)₂ or Pd₂(dba)₃	SPhos	2-5%	2:1 to 4:1	A robust starting point for screening.[7][8]
Pd(OAc)₂ or Pd₂(dba)₃	XPhos	2-5%	2:1 to 4:1	Often effective for sterically hindered substrates.
Pd(dppf)Cl₂	None	5-10%	1:1	A stable precatalyst, though may require higher temperatures.[9][10]
SPhos Pd G3/G4 Precatalyst	None	2-5%	1:1	Precatalysts ensure efficient generation of the active LPd(0) species.[11]

Experimental Protocol: Ligand Screening

• Setup: In parallel, add 2-fluoropyridine hydrochloride (1.0 equiv), your boronic acid/ester partner (1.2-1.5 equiv), and base (e.g., K₃PO₄, 3.0 equiv) to several oven-dried reaction vials.

• Catalyst Preparation: In a separate glovebox or under inert atmosphere, prepare stock solutions of the palladium source (e.g., Pd₂(dba)₃) and various ligands (e.g., SPhos, XPhos, dppf) in degassed solvent.

• Addition: Add the appropriate catalyst/ligand mixture to each reaction vial. Ensure the L:Pd ratio is consistent with Table 1.

• Reaction: Add degassed solvent (e.g., 1,4-dioxane/water 10:1) to each vial, seal, and heat the reaction block to the desired temperature (e.g., 100-110 °C).

• Monitoring: Monitor the reactions at set time points (e.g., 2, 6, 12, 24 hours) by LC-MS or GC-MS to compare conversion rates.

Q3: My reaction turns black, and I observe a precipitate. What is happening and how can I prevent it?

A3: The formation of a black precipitate is almost always indicative of the formation of palladium black, an agglomeration of catalytically inactive Pd(0) metal[3][10]. This is a common catalyst deactivation pathway and is often exacerbated in reactions with coordinating heteroaryl substrates like pyridines[1][4].

Causes and Mitigation Strategies:

• Ligand Dissociation: If the ligand dissociates from the palladium center, the unprotected Pd(0) species can aggregate.

  • Solution: Increase the ligand-to-palladium ratio (e.g., from 2:1 to 4:1). This pushes the equilibrium towards the ligated, stable catalyst. Using a pre-formed, stable precatalyst like an SPhos G3/G4 precatalyst can also ensure clean generation of the active species[11].

• High Temperature: Excessive heat can accelerate ligand degradation and catalyst decomposition.

  • Solution: Screen lower temperatures. While C-F activation often requires heat, an overly aggressive temperature can do more harm than good. Try running the reaction at 80-90 °C instead of >100 °C.

• Inappropriate Solvent: The choice of solvent can influence catalyst stability.

  • Solution: Aprotic polar solvents like 1,4-dioxane, toluene, or CPME, often with a small amount of water, are standard[7][8]. Avoid solvents like acetonitrile or pyridine, which can bind to palladium and inhibit the reaction[12].

dot

Caption: Suzuki cycle with common failure points for 2-fluoropyridines.

Q4: I am observing significant side products, such as protodeboronation or homocoupling. What causes this?

A4: These side reactions compete with the desired cross-coupling and point to an imbalance in the rates of the catalytic cycle steps.

• Protodeboronation: This is the replacement of the boronic acid/ester group with a proton from a source like water. It is often exacerbated by high temperatures and certain bases[5]. If transmetalation is slow relative to protodeboronation, this side product will dominate.

  • Solution:

    • Use Boronic Esters: Pinacol boronic esters are generally more stable to protodeboronation than boronic acids.

    • Choice of Base: Use a weaker base like K₃PO₄ or Cs₂CO₃ instead of strong hydroxides. While some water is often beneficial for dissolving the base, excess water can promote this side reaction[9][13].

    • Anhydrous Conditions: If the problem persists, try strictly anhydrous conditions with a base like KF.

• Homocoupling: The coupling of two boronic acid/ester molecules can occur, especially in the presence of oxygen or if the reductive elimination step is slow.

  • Solution:

    • Strictly Inert Atmosphere: Ensure the reaction is thoroughly degassed to remove oxygen[4].

    • Optimize Stoichiometry: Using a slight excess of the boronic acid partner (1.2-1.5 equivalents) is common, but a large excess can sometimes favor homocoupling.

    • Ligand Choice: An efficient ligand that promotes fast reductive elimination can minimize the lifetime of the di-organopalladium intermediate, reducing the chance of side reactions.

Part 2: Frequently Asked Questions (FAQs)

Q: Why use 2-fluoropyridine hydrochloride instead of the free base? A: Often, the hydrochloride salt is more stable, crystalline, and easier to handle and purify than the corresponding free base, which can be an oil. While the salt requires an extra equivalent of base, its stability can ensure higher purity of the starting material.

Q: Can I neutralize the hydrochloride salt first and then run the reaction? A: Yes, this is a valid strategy. You can perform a liquid-liquid extraction of the 2-fluoropyridine free base from a basic aqueous solution (e.g., using NaHCO₃) before the reaction. This removes the chloride salt from the coupling mixture entirely, but requires an extra synthetic step and careful handling of the potentially volatile free base.

Q: Why is 2-fluoropyridine used over 2-chloro- or 2-bromopyridine? A: While the C-Br bond is weaker and generally more reactive in cross-coupling than the C-F bond, 2-fluoropyridines offer distinct advantages[6]. The high reactivity of the 2-fluoro substituent towards nucleophilic aromatic substitution (SNAr) provides an alternative synthetic route[14]. In drug discovery, the fluorine atom can also impart desirable metabolic stability or binding properties. The choice often depends on the overall synthetic strategy and desired properties of the final molecule.

Q: What is the optimal base for this reaction? A: There is no single "best" base, but moderately weak, inorganic bases are generally preferred.

• K₃PO₄ (Potassium Phosphate): Often an excellent choice. It is sufficiently basic to drive the reaction but is not strongly nucleophilic. Its solubility in mixed aqueous/organic solvents is beneficial[5][7].

• Cs₂CO₃ (Cesium Carbonate): Another very common and effective base. The cesium cation can have beneficial effects on catalyst activity.

• K₂CO₃ (Potassium Carbonate): A good, cost-effective alternative to K₃PO₄.

• Strong Bases (e.g., NaOtBu): Generally avoided for this substrate class as they can promote decomposition and side reactions.

References

• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. Organometallics. [Link]

• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. PMC. [Link]

• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. ACS Catalysis. [Link]

• Roles of Water in Metal-Catalyzed Cross-Couplings. Anderson's Process Solutions. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC. [Link]

• An operationally simple, palladium catalysed dehydrogenative cross-coupling reaction of pyridine N-oxides and thiazoles “on water”. RSC Publishing. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. buchwaldgroup.mit.edu. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont. [Link]

• Palladium-Catalyzed Cross-Coupling in Aqueous Media: Recent Progress and Current Applications. ResearchGate. [Link]

• Reasons for stalling of a Negishi coupling? Reddit. [Link]

• Palladium-Catalyzed Aminations in Flow ... on Water. ACS Catalysis. [Link]

• Palladium-catalysed cross coupling reactions: what's in the future? with Bruce Lipshutz. YouTube. [Link]

• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. pubs.acs.org. [Link]

• Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides. PMC. [Link]

• Why am I getting low yield for my Suzuki coupling reaction? Reddit. [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. MDPI. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. ACS Publications. [Link]

• Why can't I achieve good yields for this Suzuki reaction? ResearchGate. [Link]

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. [Link]

• Nickel-Catalyzed Cross-Electrophile Coupling of 2-Chloropyridines with Alkyl Bromides. University of Rochester. [Link]

• Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position. ACS Publications. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scholarship.claremont.edu [scholarship.claremont.edu]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 14. pubs.acs.org [pubs.acs.org]

optimizing reaction temperature and time for 2-fluoropyridine hydrochloride synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the synthesis and isolation of 2-fluoropyridine hydrochloride.

The fundamental challenge with this molecule lies in its electronic properties. The highly electronegative fluorine atom at the 2-position drastically withdraws electron density from the pyridine nitrogen. This lowers the pKa of the conjugate acid to approximately -0.44[1], rendering 2-fluoropyridine an extremely weak base. Consequently, optimizing the temperature and time for both the fluorination step and the subsequent hydrochloride salt formation requires strict mechanistic control to prevent stalling, decomposition, or irreversible hydrolysis.

Below is our comprehensive troubleshooting guide, complete with mechanistic insights, optimized protocols, and empirical data.

Workflow & Mechanistic Pathways

Workflow for 2-fluoropyridine HCl synthesis, highlighting the moisture-sensitive salt formation.

Part 1: Troubleshooting the Fluorination Step

Q1: Why does my Halex fluorination of 2-chloropyridine stall at low conversions despite extending the reaction time to 24 hours? A: The causality here is thermodynamic. The standard Halex process (Nucleophilic Aromatic Substitution, SNAr) relies on displacing a strong C-Cl bond with a fluoride ion. This requires overcoming a massive activation energy barrier to form the intermediate Meisenheimer complex. If your reaction temperature is too low (e.g., <140 °C), the reaction will stall regardless of how long you run it. Conversely, simply pushing the temperature above 180 °C for extended periods leads to thermal decomposition and dimerization[2]. Recommendation: If you must use the SNAr route, utilize a polar aprotic solvent (DMSO or DMF), ensure your KF or CsF is strictly anhydrous, and limit the reaction time at 150 °C to 4–6 hours by monitoring via LC-MS.

Q2: How can I optimize temperature and time to achieve a milder, higher-yielding fluorination? A: You can bypass the high thermal requirements of the SNAr reaction by switching to the Pyridine N-oxide activation route . By treating a pyridine N-oxide with an activating agent like tosyl anhydride or triflic anhydride, you generate a highly electrophilic 2-pyridyltrialkylammonium salt intermediate[2]. This intermediate drastically lowers the activation energy required for nucleophilic attack by the fluoride ion. Consequently, the fluorination can reach completion in just 4–6 hours at a mild 80 °C[2], or even in as little as 5 minutes at 110 °C under specific radiolabeling or microwave conditions[3]. This prevents the thermal degradation seen in traditional SNAr methods.

Part 2: Troubleshooting Hydrochloride Salt Formation

Q3: My 2-fluoropyridine hydrochloride yield is exceptionally low, and NMR analysis shows heavy contamination with 2-pyridone. What went wrong? A: This is a classic case of moisture-induced hydrolysis exacerbated by improper temperature control. Because 2-fluoropyridine is a very weak base (pKa ~ -0.44)[1], it requires a strong, concentrated acid to protonate. If you use aqueous HCl, or if your reaction temperature rises above 20 °C in the presence of ambient moisture, the newly formed 2-fluoropyridinium ion becomes highly activated. The protonated nitrogen pulls even more electron density away from the 2-position, making it highly susceptible to nucleophilic attack by water. The water rapidly displaces the fluoride ion, resulting in irreversible hydrolysis to 2-pyridone. Recommendation: Salt formation must be strictly anhydrous and performed at 0–5 °C[4].

Quantitative Comparison of Salt Formation Conditions

To illustrate the critical nature of temperature and solvent selection, review the empirical data summarized below:

HCl Source	Solvent System	Temp (°C)	Time (h)	Yield (%)	Purity (%)	Main Impurity
Conc. Aq. HCl (37%)	Water / Methanol	25	2.0	< 10	< 50	2-Pyridone (Hydrolysis)
2M HCl in Ether	Diethyl Ether	20	2.0	65	85	Unreacted Free Base
HCl Gas (Bubbling)	Toluene	0	1.0	88	95	Trace 2-Pyridone
4M HCl in Dioxane	Dichloromethane (DCM)	0–5	0.5	92	> 98	None (Optimal)

Part 3: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, follow these validated, step-by-step methodologies.

Protocol A: Mild Synthesis of 2-Fluoropyridine via N-Oxide Activation

This protocol utilizes electrophilic activation to reduce the required reaction temperature, minimizing thermal decomposition[2].

• Activation: Dissolve the starting pyridine N-oxide (1.0 equiv) in anhydrous acetonitrile under a nitrogen atmosphere.

• Intermediate Formation: Add trimethylamine (2.0 equiv) followed by tosyl anhydride (1.2 equiv) at room temperature (20–25 °C). Stir the mixture for 1–2 hours. Self-Validation: Monitor by LC-MS until the starting material is fully consumed and the 2-pyridyltrialkylammonium salt mass is observed.

• Fluorination: Add anhydrous potassium fluoride (2.0 equiv) to the reaction mixture.

• Thermal Optimization: Heat the mixture to 80 °C and stir for 4–6 hours until fluorination is complete[2].

• Workup: Cool the reaction to room temperature, quench carefully with saturated aqueous sodium bicarbonate, and extract with dichloromethane.

• Isolation: Purify the organic layer via fractional distillation to isolate the volatile 2-fluoropyridine free base.

Protocol B: Anhydrous Formation of 2-Fluoropyridine Hydrochloride

This protocol suppresses the hydrolysis side-reaction by utilizing strictly anhydrous conditions and low temperatures[4].

• Preparation: Dissolve the purified 2-fluoropyridine free base in anhydrous dichloromethane (DCM) (approx. 20 mL per gram of substrate) under an inert nitrogen atmosphere.

• Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

• Acid Addition: Dropwise, add a 4M HCl solution in dioxane (1.5 equivalents) via syringe. Critical Step: Maintain the internal temperature below 5 °C during the addition to prevent exothermic hydrolysis.

• Maturation: Stir the mixture at 0–5 °C for exactly 30 minutes to ensure complete salt formation[4].

• Isolation: Concentrate the mixture under reduced pressure (ensure the rotary evaporator water bath does not exceed 25 °C) to precipitate the 2-fluoropyridine hydrochloride salt.

• Purification: Triturate and wash the resulting white solid with cold, anhydrous diethyl ether, then dry under high vacuum to afford the pure product.

References

• Benchchem. "Technical Support Center: Synthesis of Substituted 2-Fluoropyridines." Benchchem.
• Makaravage, K. J., et al. "Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling." Organic Letters - ACS Publications, July 20, 2015.
• ChemicalBook. "2-Fluoropyridine CAS#: 372-48-5." ChemicalBook.
• Google Patents. "CA3038280A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors.

Sources

• 1. 2-Fluoropyridine CAS#: 372-48-5 [m.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CA3038280A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents [patents.google.com]

reducing unwanted side reactions when using 2-fluoropyridine hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who experience unexpected side reactions when utilizing 2-fluoropyridine hydrochloride in nucleophilic aromatic substitution (SNAr) workflows.

While the fluorine atom dramatically activates the pyridine ring for SNAr, the hydrochloride salt form introduces unique handling challenges—namely ambient acidity and severe hygroscopicity. This guide is designed to dissect the causality behind these side reactions and provide field-proven, self-validating protocols to ensure high-yield conversions.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a large amount of 2-hydroxypyridine (2-pyridone) in my crude mixture instead of the desired SNAr product? A1: The formation of 2-hydroxypyridine is the most pervasive side reaction when working with 2-fluoropyridines, and it is driven entirely by hydrolysis[1]. 2-Fluoropyridine hydrochloride is highly hygroscopic. If ambient moisture is introduced during weighing, or if your solvents are not strictly anhydrous, the water acts as a competing nucleophile. Causality: The highly electronegative fluorine atom strongly activates the 2-position for nucleophilic attack. Water displaces the fluorine to form 2-hydroxypyridine, which rapidly tautomerizes to the highly stable 2-pyridone, creating an irreversible thermodynamic sink[1]. Furthermore, the hydrochloride salt provides an acidic microenvironment that actively catalyzes this hydrolysis upon heating.

Q2: I set up an SNAr reaction using 1.0 equivalent of 2-fluoropyridine hydrochloride, 1.1 equivalents of my amine, and 1.5 equivalents of base (e.g., DIPEA). My conversion is stalled at <50%. What went wrong? A2: The issue lies in failing to account for the stoichiometry of the salt form of your starting material. Causality: 2-Fluoropyridine hydrochloride contains one molar equivalent of HCl. When you add 1.5 equivalents of base, 1.0 equivalent is immediately consumed just to neutralize the HCl and release the 2-fluoropyridine free base. This leaves only 0.5 equivalents of base to scavenge the HF generated during the SNAr reaction. Once this remaining base is consumed, the reaction mixture becomes acidic, protonating your amine nucleophile and completely halting the reaction. Solution: You must use at least 2.5 to 3.0 equivalents of base to ensure the HCl is neutralized, the HF byproduct is scavenged, and the amine remains in its active, deprotonated state.

Q3: I am using ethanol as my solvent to improve the solubility of my nucleophile, but I am isolating 2-ethoxypyridine instead of my target compound. How can I prevent this? A3: You are observing a competing SNAr reaction between your desired nucleophile and the solvent. Causality: 2-Fluoropyridine is exceptionally electrophilic. In fact, its reaction with alkoxides is reported to be up to 320 times faster than that of 2-chloropyridine[2][3]. When heated in a protic solvent like ethanol in the presence of a base, trace amounts of ethoxide are generated in situ. Because ethoxide is a small, hard nucleophile, it rapidly outcompetes bulkier amines for the 2-position, forming 2-ethoxypyridine[3]. Solution: Never use protic solvents (alcohols, water) when performing SNAr on fluoropyridines. Switch to a polar aprotic solvent such as anhydrous DMSO, DMF, or NMP.

Quantitative Data: Impact of Reaction Parameters

To aid in optimization, the following table summarizes how specific experimental choices quantitatively impact the conversion rates and the prevalence of side reactions.

Reaction Parameter	Condition / Choice	SNAr Conversion	Primary Side Product	Mechanistic Rationale
Solvent	Aqueous / Wet	< 10%	2-Hydroxypyridine (2-Pyridone)	Water acts as a competing nucleophile; tautomerization drives hydrolysis[1].
Solvent	Ethanol / Methanol	20 - 40%	2-Alkoxypyridine	High reactivity of 2-F allows rapid attack by in situ generated alkoxides[2].
Solvent	Anhydrous DMSO / DMF	> 90%	None	Polar aprotic environment stabilizes the Meisenheimer intermediate without competing[2].
Base Stoichiometry	1.0 – 1.5 equivalents	~ 50% (Stalled)	Unreacted Starting Material	Base is entirely consumed neutralizing the HCl salt; nucleophile becomes protonated.
Base Stoichiometry	3.0 equivalents	> 90%	None	Sufficient base to neutralize HCl, scavenge HF, and maintain nucleophile reactivity.

Mechanistic Workflow & Side Reaction Pathways

Understanding the divergence between the desired SNAr pathway and unwanted side reactions is critical for troubleshooting.

Pathways of 2-fluoropyridine hydrochloride: desired SNAr vs. competing side reactions.

Self-Validating Experimental Protocol

To eliminate the side reactions detailed above, utilize the following self-validating protocol for the anhydrous SNAr of 2-fluoropyridine hydrochloride.

Objective: Achieve >90% conversion to a 2-aminopyridine derivative while completely suppressing hydrolysis and solvent-adduct side reactions.

Materials:

• 2-Fluoropyridine hydrochloride (1.0 equiv)

• Amine nucleophile (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous DMSO (Stored over 3Å molecular sieves)

Step-by-Step Methodology:

• Preparation & Free-Basing (Self-Validation Checkpoint 1):

  • Action: In an oven-dried flask purged with Argon, suspend 2-fluoropyridine hydrochloride (1.0 equiv) in anhydrous DMSO (to reach a 0.2 M concentration). Add DIPEA (3.0 equiv) dropwise at room temperature.

  • Causality: The first equivalent of DIPEA neutralizes the HCl salt, preventing acid-catalyzed hydrolysis. The remaining equivalents will act as the acid scavenger for the SNAr reaction.

  • Validation: Observe the reaction visually. The cloudy suspension of the hydrochloride salt must transition into a clear solution, confirming successful free-basing. A quick pH check of an aliquot on wet indicator paper should read basic (pH > 9).

• Nucleophile Addition & Reaction Initiation:

  • Action: Add the amine nucleophile (1.1 equiv) to the clear solution. Heat the reaction mixture to 80–100 °C using an oil bath or heating block.

• In-Process Monitoring (Self-Validation Checkpoint 2):

  • Action: After 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL of LC-MS grade Acetonitrile, and analyze via LC-MS.

  • Validation:

    • Success: Disappearance of the starting material mass (m/z 98 for the free base) and appearance of the target product mass.

    • Troubleshooting: If m/z 96 (2-pyridone) is detected, moisture has breached the system. Abort the reaction, rigorously dry all reagents, and restart.

• Workup & Isolation:

  • Action: Cool the mixture to room temperature. Dilute with Ethyl Acetate (10 volumes) and wash sequentially with 5% aqueous LiCl solution (3 × 5 volumes) and brine (1 × 5 volumes).

  • Causality: The 5% LiCl wash is highly effective at partitioning DMSO and DIPEA hydrochloride salts into the aqueous layer, preventing emulsion formation and ensuring high purity of the organic phase.

  • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

References

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2-Fluoropyridine Hydrochloride Crystallization

Welcome to the Advanced Process Chemistry Support Portal. This guide is designed for researchers, synthesis chemists, and drug development professionals facing challenges with the isolation and crystallization of 2-fluoropyridine hydrochloride.

Due to the unique electronic properties of fluorinated heterocycles, standard salt-formation protocols often fail, resulting in oils, low yields, or rapid deliquescence. This guide provides field-proven, mechanistically grounded solutions to ensure high-purity crystalline yields.

Mechanistic Overview: The Thermodynamic Challenge

The fundamental challenge in crystallizing 2-fluoropyridine hydrochloride lies in the extreme electron-withdrawing nature (-I effect) of the ortho-fluorine atom.

While unsubstituted pyridine is a moderate base (pKa ~5.2), the introduction of the highly electronegative fluorine atom drastically reduces the electron density on the nitrogen lone pair. Consequently, the conjugate acid of 2-fluoropyridine has an exceptionally low pKa of -0.44 [1].

The Causality of Failure: Because 2-fluoropyridine is a weaker base than water, any trace moisture in the reaction matrix will outcompete the pyridine ring for protons. If aqueous acids or hygroscopic solvents are used, the system thermodynamically favors the formation of hydronium ions ( H3​O+ ) and the free base, completely halting crystallization. Furthermore, under forcing aqueous acidic conditions, the highly activated C-F bond is susceptible to nucleophilic aromatic substitution ( SN​Ar ), which can lead to the formation of 2-pyridone impurities[2]. Success strictly depends on absolute anhydrous conditions and the use of a strong, non-aqueous proton source.

Quantitative Process Parameters

To establish a baseline for your crystallization workflow, ensure your parameters align with the physicochemical data outlined below.

Parameter	Value / Characteristic	Impact on Crystallization Strategy
pKa (Conjugate Acid)	-0.44	Requires a strong, strictly anhydrous acid (e.g., HCl in dioxane) to drive the equilibrium toward salt formation.
Boiling Point (Free Base)	~126 °C	High volatility means the free base can be lost to evaporation if drying conditions are too harsh prior to complete salt formation.
Moisture Sensitivity	Extremely Hygroscopic	Exposure to ambient humidity (>30% RH) causes rapid deliquescence of the HCl salt. Isolation must occur under inert gas.
Optimal Solvent Matrix	DCM, MTBE, 1,4-Dioxane	Balances the high solubility of the free base with the insolubility of the resulting hydrochloride salt.

Self-Validating Experimental Protocol

To guarantee high-yield crystallization, follow this self-validating anhydrous protocol adapted from optimized pharmaceutical intermediate syntheses[3],[4].

Step 1: System Preparation Dry all glassware in an oven at 120 °C for a minimum of 4 hours. Assemble the apparatus while hot and purge continuously with ultra-dry nitrogen ( N2​ ) or argon until cooled to room temperature.

• Validation Checkpoint: An in-line moisture trap should indicate <10 ppm H2​O in the purge gas.

Step 2: Free Base Dissolution Dissolve 1.0 equivalent of 2-fluoropyridine (free base) in 15 volumes of anhydrous Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) under inert atmosphere.

• Validation Checkpoint: The solution must be optically clear. Any turbidity indicates polymeric impurities or moisture, requiring filtration through a 0.22 µm anhydrous PTFE filter before proceeding.

Step 3: Anhydrous Acid Addition Cool the solution to 0 °C using an ice-water bath. Slowly add 1.5 to 2.0 equivalents of 4 M HCl in anhydrous 1,4-dioxane dropwise over 15 minutes to control the exothermic salt formation.

• Validation Checkpoint: A localized white cloudiness should appear instantly upon each drop of HCl/Dioxane, dissipating upon stirring until the saturation point is reached.

Step 4: Nucleation and Maturation Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir vigorously for 30–60 minutes to promote Ostwald ripening of the crystals.

• Validation Checkpoint: A dense, white crystalline suspension should form. If the mixture remains clear, scratch the inside of the flask with a glass rod to induce secondary nucleation.

Step 5: Inert Isolation Filter the resulting solid rapidly through a sintered glass Schlenk funnel under a positive pressure of N2​ . Wash the filter cake with 2 volumes of cold (-20 °C), anhydrous MTBE.

• Validation Checkpoint: Test the mother liquor by evaporating a single drop on a watch glass; a lack of oily residue confirms the free base has been fully consumed.

Step 6: Desiccation Immediately transfer the highly hygroscopic crystals to a vacuum desiccator containing fresh phosphorus pentoxide ( P2​O5​ ). Dry under high vacuum (< 1 mbar) at room temperature for 12 hours.

Crystallization Workflow Diagram

Workflow for anhydrous crystallization of 2-fluoropyridine hydrochloride.

Troubleshooting FAQs

Q1: My product oiled out (formed a biphasic liquid) instead of crystallizing. How do I recover it? A1: "Oiling out" (liquid-liquid phase separation) occurs when the hydrochloride salt melts within the solvent/anti-solvent mixture. This is almost always caused by the presence of trace water, which depresses the melting point of the salt, or by using a solvent with too high a dielectric constant. Solution: Do not discard the flask. Re-dissolve the heavy oil by adding a minimum amount of anhydrous DCM. Cool the flask to -20 °C, and slowly titrate in cold, anhydrous heptane while applying high-shear stirring until crystals crash out.

Q2: Can I use aqueous 37% HCl and remove the water via azeotropic distillation? A2: This is highly discouraged. Because the pKa of 2-fluoropyridine is -0.44[1], water acts as a superior base and will prevent salt formation. Furthermore, heating 2-fluoropyridine in the presence of water and acid drastically increases the risk of nucleophilic aromatic substitution ( SN​Ar ) at the C2 position, hydrolyzing your starting material into 2-pyridone[2]. Always use anhydrous HCl gas or HCl in dioxane[3].

Q3: The crystals formed beautifully in the flask, but turned into a sticky paste on the filter frit. What went wrong? A3: 2-Fluoropyridine hydrochloride is exceptionally hygroscopic. If you used a standard Buchner funnel, the vacuum drew ambient laboratory air (and its inherent humidity) directly through your filter cake. The salt rapidly absorbed this moisture and deliquesced. Solution: You must isolate the product using a Schlenk frit under a positive blanket of dry nitrogen, or utilize an inverted funnel with an inert gas purge over the filter cake during vacuum filtration.

Q4: I added 1.0 equivalent of HCl in dioxane, but my yield is only 40%. Why? A4: Due to the extremely weak basicity of the substrate, a 1:1 stoichiometric ratio is often insufficient to drive the equilibrium fully toward the protonated state in solution. You must use an excess of acid (1.5 to 2.0 equivalents) to force the equilibrium via Le Chatelier's principle[4]. The excess volatile HCl is easily removed during the vacuum desiccation step.

References

• Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents (EP3356345A1). Source: google.com.

• 2-Fluoropyridine | C5H4FN | CID 9746 - PubChem. Source: nih.gov. URL: [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - American Chemical Society. Source: acs.org. URL: [Link]

• Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents (CA3038280A1). Source: google.com.

Sources

• 1. 2-Fluoropyridine | 372-48-5 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP3356345A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents [patents.google.com]
• 4. CA3038280A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents [patents.google.com]

mitigating catalyst poisoning when using 2-fluoropyridine hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most notorious challenges in transition-metal catalysis: mitigating catalyst poisoning when utilizing 2-fluoropyridine hydrochloride.

This guide synthesizes mechanistic causality with field-proven methodologies to ensure your cross-coupling and functionalization workflows remain robust, reproducible, and scalable.

Frequently Asked Questions (FAQs)

Q1: Why does 2-fluoropyridine hydrochloride cause my palladium/platinum catalysts to fail? A: The deactivation is a multi-causal phenomenon driven by both the heterocycle and its salt form:

• Strong σ-Donation: The lone pair of electrons on the pyridine nitrogen acts as a potent σ-donor, coordinating tightly to electrophilic transition metals (especially Pd(II) and Pt(II)). This forms a stable, unreactive complex that traps the metal outside the catalytic cycle[1].

• The Hydrochloride Effect: The HCl salt releases protons and chloride ions into the reaction medium. Protons actively neutralize electron-rich phosphine ligands, rendering them incapable of coordinating to the metal. Simultaneously, chloride ions can bridge metal centers, forming inactive palladium dimers.

• The "2-Pyridyl Problem": Organometallic intermediates bearing a 2-pyridyl group are highly unstable. The electronegative nitrogen and fluorine atoms weaken the adjacent Carbon-Metal bond, leading to rapid protodeboronation or decomposition before reductive elimination can occur[2].

Q2: How do I differentiate between catalyst poisoning and a standard reaction failure? A: Visual and kinetic diagnostics are your best tools. If you observe the rapid precipitation of a fine black powder (palladium black) shortly after adding 2-fluoropyridine hydrochloride, your catalyst has aggregated due to ligand stripping and destabilization[1]. Kinetically, a poisoned reaction stalls abruptly after a few turnovers (e.g., 5–10% conversion), whereas a slow but active reaction will show a continuous, shallow upward trajectory.

Q3: Can I simply increase the catalyst loading to force the reaction to completion? A: While brute-forcing with higher catalyst loading (e.g., jumping from 2 mol% to 10 mol%) can sometimes overcome mild poisoning[1], it is not a scientifically rigorous or scalable solution. It increases costs, complicates downstream purification, and ignores the root cause. Mitigation must focus on ligand design, oxidation state control, and substrate pre-treatment.

Troubleshooting Guide: Specific Scenarios

Scenario A: Suzuki-Miyaura or Buchwald-Hartwig coupling fails with immediate Pd black formation.

• Causality: The HCl from the substrate protonates your ancillary ligand, leaving the Pd center unprotected. The pyridine nitrogen then coordinates to the naked Pd, leading to irreversible aggregation.

• Mitigation Strategy:

  • Pre-catalyst Selection: Switch from Pd(II) sources (e.g., Pd(OAc)₂) to Pd(0) sources (e.g., Pd₂(dba)₃). Pd(0) species are more nucleophilic and exhibit a comparatively weaker affinity for neutral σ-donors like pyridine[3].

  • Ligand Design: Employ bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or BrettPhos[4]. The extreme steric bulk of these ligands physically shields the metal center, preventing the pyridine nitrogen from coordinating, while their electron richness accelerates the oxidative addition step.

Scenario B: Incomplete conversion in continuous flow or extended batch reactions.

• Causality: Gradual accumulation of the pyridine poison on the active sites over time outcompetes the catalytic cycle.

• Mitigation Strategy: Implement a controlled, dropwise addition of the 2-fluoropyridine substrate using a syringe pump. This maintains a low steady-state concentration of the poison, allowing the catalytic cycle to turn over faster than the rate of off-cycle coordination.

Mechanistic & Troubleshooting Visualizations

Pathway of catalyst deactivation vs. successful product formation.

Troubleshooting workflow for mitigating 2-fluoropyridine hydrochloride poisoning.

Quantitative Data: Ligand & Base Optimization

To highlight the causality of ligand and base choice, the following table summarizes typical conversion rates for the cross-coupling of 2-fluoropyridine hydrochloride based on empirical optimization[4].

Pre-Catalyst	Ligand Type	Base System	Substrate State	Conversion (%)	Observation
Pd(OAc)₂ (5 mol%)	PPh₃ (Standard)	K₂CO₃ (Solid)	HCl Salt	< 10%	Rapid Pd black formation.
Pd(OAc)₂ (5 mol%)	BINAP (Bidentate)	Cs₂CO₃ (Solid)	HCl Salt	35%	Reaction stalls after 2 hours.
Pd₂(dba)₃ (2 mol%)	XPhos (Bulky)	K₃PO₄ (Biphasic)	HCl Salt	82%	Stable active catalyst species.
Pd₂(dba)₃ (2 mol%)	XPhos (Bulky)	K₃PO₄ (Biphasic)	Free-based	> 95%	Complete conversion, no aggregation.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Controlled Free-Basing of 2-Fluoropyridine Hydrochloride

To eliminate the HCl poisoning vector before it enters the catalytic cycle.

• Dissolution: Dissolve 10 mmol of 2-fluoropyridine hydrochloride in 20 mL of dichloromethane (DCM) in a separatory funnel.

• Neutralization: Slowly add 20 mL of a saturated aqueous NaHCO₃ solution.

  • Self-Validation Check: Effervescence (CO₂ gas evolution) confirms the active neutralization of the hydrochloride salt.

• Extraction: Stopper and vent the funnel carefully. Shake vigorously and allow the layers to separate.

• Washing & Drying: Collect the lower organic (DCM) layer. Wash the aqueous layer with an additional 10 mL of DCM. Combine the organic layers and dry over anhydrous Na₂SO₄.

  • Self-Validation Check: The organic layer should be completely clear. Cloudiness indicates residual water.

• Concentration: Carefully concentrate the solution under reduced pressure (Note: 2-fluoropyridine is volatile; keep bath temperature below 30°C). Use immediately in Protocol 2.

Protocol 2: Cross-Coupling Workflow using Buchwald Ligands

Utilizing a Pd(0) precursor and bulky ligands to outcompete nitrogen coordination.

• Catalyst Pre-Activation: In an oven-dried, argon-purged Schlenk flask, combine Pd₂(dba)₃ (2 mol%) and XPhos (8 mol%). Add 5 mL of anhydrous, degassed 1,4-dioxane.

  • Self-Validation Check: Stir at room temperature for 15 minutes. The solution should transition from a deep purple/red to a dark orange/brown, indicating the successful formation of the active L₂Pd(0) species.

• Reagent Addition: Add the coupling partner (e.g., boronic acid or amine, 1.2 equiv) and a strong, finely milled base (e.g., K₃PO₄, 3.0 equiv).

• Substrate Introduction: Dissolve the free-based 2-fluoropyridine (from Protocol 1) in 2 mL of 1,4-dioxane. Add this solution dropwise over 10 minutes to the stirring reaction mixture.

• Heating: Heat the reaction to 80°C under argon. Monitor by TLC or GC-MS. The bulky XPhos ligand will physically shield the Pd center from the 2-fluoropyridine nitrogen, ensuring the catalytic cycle proceeds without poisoning.

References

• Wang, D. et al. "Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles." National Center for Biotechnology Information (PMC). Available at: [Link]

• "The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations." National Center for Biotechnology Information (PMC). Available at: [Link]

• "A General and Efficient Method for the Suzuki–Miyaura Coupling of 2-Pyridyl Nucleophiles." ResearchGate. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing reactivity of 2-fluoropyridine hydrochloride vs 2-fluoropyridine free base

Comparative Reactivity Guide: 2-Fluoropyridine Hydrochloride vs. 2-Fluoropyridine Free Base in Nucleophilic Aromatic Substitution (SNAr)

As a Senior Application Scientist specializing in late-stage functionalization, I frequently guide medicinal chemistry teams through the nuances of heteroarene reactivity. Nucleophilic aromatic substitution (SNAr) on fluoropyridines is a cornerstone reaction in drug development[1]. The high electronegativity of the fluorine atom strongly polarizes the C–F bond, making the C2 position highly electrophilic and rendering fluoropyridines significantly more reactive than their chloropyridine counterparts[1].

However, researchers must often choose between using 2-fluoropyridine as a free base or as a hydrochloride (HCl) salt . This choice fundamentally alters the handling procedures, reaction stoichiometry, and the underlying transition-state kinetics of the SNAr process. This guide objectively compares both forms to help you optimize your synthetic workflows.

Mechanistic Causality: Pyridinium Activation vs. Free Base SNAr

To understand the performance differences between the free base and the HCl salt, we must examine the molecular orbital dynamics of the SNAr mechanism.

The Free Base (Standard SNAr): When using 2-fluoropyridine free base, the reaction proceeds via a classic two-step addition-elimination mechanism. The nucleophile attacks the C2 carbon, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex, followed by the elimination of the fluoride leaving group[1]. While the pyridine nitrogen provides resonance stabilization, reacting the free base with neutral or weakly basic nucleophiles (like anilines or hindered amines) often requires elevated temperatures (110–130 °C) and strong bases to overcome the initial activation energy barrier[2].

The Hydrochloride Salt (Pyridinium Activation): Using the HCl salt introduces a critical mechanistic shift. Protonation of the pyridine nitrogen generates a pyridinium cation. This formal positive charge acts as a powerful electron-withdrawing group, drastically lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring. This "pyridinium activation" significantly decreases the activation energy required for the initial nucleophilic attack.

The Stoichiometric Catch: While the pyridinium ion is highly electrophilic, basic nucleophiles (like aliphatic amines) will rapidly deprotonate it, stalling the reaction by neutralizing the nucleophile. Therefore, when using the HCl salt, the addition of an auxiliary base (e.g., DIPEA or NaHCO₃) is strictly required to manage the pH[3]. The transient acidic environment during the initial heating phase can accelerate the formation of the Meisenheimer complex before complete neutralization occurs.

Physical Properties & High-Throughput Handling

Beyond kinetics, the physical state of the reagent dictates its operational utility, especially in modern automated laboratories.

• 2-Fluoropyridine Free Base: Exists as a clear, colorless liquid with a boiling point of approximately 125–126 °C[4]. It is typically dispensed volumetrically. In high-throughput screening (HTS), dispensing volatile liquids at microliter scales introduces significant margin for error and risks evaporative loss during long-term storage.

• 2-Fluoropyridine Hydrochloride: Exists as a stable, crystalline solid. In parallel synthesis and microscale high-throughput experimentation (HTE), solid reagents are vastly preferred. They can be accurately dispensed by mass using automated solid-dosing equipment, better approximating the salt diversity of standard compound libraries[3].

Quantitative Comparison

The following table summarizes the operational and physicochemical differences between the two forms to guide your experimental design.

Parameter	2-Fluoropyridine (Free Base)	2-Fluoropyridine Hydrochloride
Physical State	Colorless Liquid	Crystalline Solid
Boiling / Melting Point	~125 °C (Boiling Point)	> 150 °C (Melting Point)
Volatility	High (Prone to evaporation)	Negligible
LUMO Energy Level	Standard	Significantly Lowered (Pyridinium)
Inherent Electrophilicity	Moderate to High	Very High (Activated)
Base Requirement	1.0 – 1.5 equivalents	2.5 – 5.0 equivalents (Accounts for HCl)
Ideal Use Case	Large-scale batch synthesis	Automated High-Throughput Experimentation

Reaction Pathway Visualization

The diagram below maps the divergent transition states and energetic pathways of the two reagents.

Figure 1: Mechanistic divergence of SNAr pathways for 2-fluoropyridine free base vs. HCl salt.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols have been designed as self-validating systems. The critical variable between them is the stoichiometric management of the acid-base equilibrium.

Protocol A: Standard SNAr using 2-Fluoropyridine Free Base

Optimized for standard batch synthesis where volumetric dispensing is acceptable.

• Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add 2-fluoropyridine (1.0 equiv) and the target amine nucleophile (e.g., morpholine, 1.2 equiv)[1].

• Solvation: Add anhydrous tert-amyl alcohol or N-Methyl-2-pyrrolidone (NMP) to achieve a substrate concentration of 0.2 M[1].

• Base Addition: Add a mild inorganic base such as K₂CO₃ (1.5 equiv) to act as an acid sponge for the generated HF.

• Execution: Seal the vessel and heat the mixture to 110 °C with vigorous stirring. Monitor progression via LCMS (typical completion in 10–24 hours).

• Workup: Cool to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine to remove the polar solvent and inorganic fluoride salts[1]. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: HTE-Optimized SNAr using 2-Fluoropyridine Hydrochloride

Optimized for parallel synthesis and microscale arrays requiring solid dosing.

• Preparation: Accurately weigh 2-fluoropyridine hydrochloride (1.0 equiv) as a solid directly into the microvial[3].

• Nucleophile Addition: Add the amine nucleophile (1.0 - 1.2 equiv).

• Solvation: Add NMP to achieve a concentration of 0.3 M[3].

• CRITICAL STEP - Base Adjustment: Add sodium bicarbonate (NaHCO₃) or DIPEA at 5.0 equivalents . Causality: The first equivalent is consumed immediately to neutralize the HCl salt, preventing the amine nucleophile from crashing out as an unreactive salt. The vast excess ensures the reaction environment remains sufficiently basic to drive the SNAr forward[3].

• Execution: Heat the array to 110 °C until complete as judged by LCMS analysis (10–60 h)[3].

• Workup: Cool to room temperature, dilute with a small volume of DMSO, filter through a micro-frit to remove inorganic salts, and purify directly via preparative reverse-phase HPLC[3].

References

• Fier, P. S., et al. "Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution." Journal of the American Chemical Society.[Link]

• Buser, C. A., et al. "Microscale High-Throughput Experimentation as an Enabling Technology in Drug Discovery: Application in the Discovery of (Piperidinyl)pyridinyl-1H-benzimidazole Diacylglycerol Acyltransferase 1 Inhibitors." Journal of Medicinal Chemistry.[Link]

• National Institute of Standards and Technology (NIST). "2-Fluoropyridine." NIST Chemistry WebBook.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Fluoropyridine [webbook.nist.gov]

Analytical Mastery: HPLC Method Validation and Column Comparison for 2-Fluoropyridine Hydrochloride Purity

Determining the purity of 2-fluoropyridine hydrochloride presents a classic analytical paradox. While 2-fluoropyridine is a highly valuable intermediate in C–H bond fluorination and nucleophilic aromatic substitution (SNAr) reactions for complex pharmaceutical synthesis[1], its hydrochloride salt form renders it highly polar and fully ionized in aqueous solutions.

For drug development professionals, forcing this hydrophilic, basic molecule through a traditional Reversed-Phase Liquid Chromatography (RP-HPLC) system often results in poor retention, severe peak tailing, and unreliable quantification[2]. This guide objectively compares the performance of traditional RP-HPLC against Hydrophilic Interaction Liquid Chromatography (HILIC) for this specific analyte, providing a self-validating protocol grounded in the latest ICH Q2(R2) guidelines[3][4].

Mechanistic Comparison: Why Standard C18 Fails

The choice between RP-HPLC and HILIC is fundamentally a thermodynamic decision based on analyte polarity[2][5].

• RP-HPLC (C18): Relies on hydrophobic partitioning. Because 2-fluoropyridine hydrochloride dissociates into a highly polar 2-fluoropyridinium ion, it possesses a dense hydration shell. This shell thermodynamically resists partitioning into the non-polar C18 stationary phase, causing the analyte to elute near the void volume ( t0​ )[2]. Attempting to fix this requires harsh ion-pairing reagents (like Trifluoroacetic acid), which degrade column lifespans and suppress mass spectrometry (MS) signals.

• HILIC (Amide/Silica): Operates via a fundamentally different mechanism. By utilizing a polar stationary phase and a highly organic mobile phase (typically >70% Acetonitrile), HILIC immobilizes a water-enriched layer on the column surface. The polar 2-fluoropyridinium ion favorably partitions into this aqueous layer, resulting in strong retention, excellent peak symmetry, and full MS compatibility[2][5].

Caption: Chromatographic retention mechanisms for polar basic analytes (RP-HPLC vs. HILIC).

Step-by-Step Experimental Methodologies

To establish a self-validating system, the analytical method must inherently prove its own suitability before sample analysis begins. Below are the comparative protocols.

Protocol A: RP-HPLC (The Traditional Baseline)

• Column: C18 (150 mm × 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Ultrapure Water

• Mobile Phase B: Acetonitrile (HPLC Grade)

• Gradient: 5% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Causality: TFA is utilized as a brute-force ion-pairing agent to suppress the ionization of the basic pyridine nitrogen, attempting to force hydrophobic interaction[2].

Protocol B: HILIC (The Optimized Standard)

• Column: Amide-bonded Silica (150 mm × 4.6 mm, 3 µm)

• Mobile Phase A: 10 mM Ammonium Formate in Water (Adjusted to pH 3.0 with formic acid)

• Mobile Phase B: Acetonitrile (HPLC Grade)

• Isocratic Elution: 15% A / 85% B for 10 minutes.

• Flow Rate: 0.8 mL/min

• Causality: The high organic concentration (85% ACN) establishes the necessary water-enriched partitioning layer[2]. The acidic pH of 3.0 is critical; it ensures the 2-fluoropyridine remains fully protonated, maximizing its affinity for the aqueous layer and preventing peak splitting[5].

Self-Validation Checkpoint (System Suitability Test - SST): Before any batch is analyzed, a standard solution of 2-fluoropyridine must be injected 6 times. The system is programmed to automatically halt if the Relative Standard Deviation (RSD) of the peak area exceeds 1.0% or if the Tailing Factor ( Tf​ ) exceeds 1.5. This prevents the generation of non-compliant data, aligning with the risk-based lifecycle management emphasized in ICH Q14[3][6].

ICH Q2(R2) Method Validation Workflow

The 2024 revision of the ICH Q2(R2) guidelines emphasizes a risk-based, lifecycle approach to demonstrating that an analytical procedure is fit for its intended purpose[3][6]. The validation of the HILIC method follows this rigorous framework.

Caption: ICH Q2(R2) analytical method validation workflow for quantitative purity assays.

• Specificity (Forced Degradation): The sample is subjected to acid, base, oxidative (peroxide), and thermal stress. A Diode-Array Detector (DAD) is used to confirm the spectral purity of the 2-fluoropyridine peak, proving no degradants co-elute[4].

• Linearity & Range: Per ICH Q2(R2), because assay and impurity are performed as a single test, linearity is demonstrated from the reporting level of impurities up to 120% of the specification acceptance criterion[3][4].

• Accuracy: Assessed by spiking known concentrations of 2-fluoropyridine into a blank matrix at 50%, 100%, and 150% levels, calculating the percentage recovery.

• Precision: Evaluated at two levels: System Precision (6 replicate injections of the same vial) and Method Precision (6 independent sample preparations).

• Robustness: Deliberate, small variations are introduced (e.g., altering the mobile phase pH by ±0.2, flow rate by ±0.1 mL/min) to ensure the method's reliability in routine QC environments[6].

Quantitative Data Comparison

The following table summarizes the experimental validation metrics, clearly demonstrating why HILIC is the superior choice for this specific compound.

Validation Parameter	RP-HPLC (C18) Performance	HILIC (Amide) Performance	ICH Q2(R2) Target Criteria
Retention Time ( tR​ )	1.8 min (Elutes near void)	6.5 min (Strong retention)	>3× void volume ( t0​ )
Tailing Factor ( Tf​ )	2.4 (Severe secondary interactions)	1.1 (Highly symmetrical)	≤2.0
Theoretical Plates ( N )	< 2,000	> 12,000	>2,000
Linearity ( R2 )	0.991 (Fails at high conc.)	0.9998	≥0.999
Accuracy (Recovery)	88.5% - 94.2%	99.1% - 100.8%	98.0% - 102.0%
Method Precision (%RSD)	3.5%	0.6%	≤2.0%

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline Source: QbD Group URL:[Link]

• Validation of Analytical Procedures Q2(R2) - ICH Source: International Council for Harmonisation (ICH) URL:[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) URL:[Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column Source: Agilent Technologies URL:[Link]

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• 1. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. qbdgroup.com [qbdgroup.com]

GC-MS Fragmentation Pattern Comparison Guide: 2-Fluoropyridine Hydrochloride vs. Halogenated Analogues

As a fundamental building block in the synthesis of kinase inhibitors and agrochemicals, 2-fluoropyridine hydrochloride (2-FPy·HCl) requires rigorous structural verification during drug development. Gas Chromatography-Mass Spectrometry (GC-MS) coupled with Electron Ionization (EI) is the gold standard for this characterization.

This guide objectively compares the GC-MS fragmentation behavior of 2-fluoropyridine against its structural alternatives (3-fluoropyridine and 2-chloropyridine), detailing the causality behind sample preparation choices, self-validating methodologies, and the underlying thermodynamic mechanisms driving their mass spectra.

Causality in Experimental Choices: The Salt vs. Free Base Dilemma

A common pitfall in the GC-MS analysis of pharmaceutical intermediates is the direct injection of hydrochloride salts. When 2-FPy·HCl is injected into a standard GC inlet at 250 °C, it undergoes rapid thermal dissociation into 2-fluoropyridine (free base) and hydrogen chloride (HCl) gas.

While the mass spectrometer will successfully detect the free base, the repeated introduction of highly corrosive HCl gas strips the siloxane polymer backbone of standard stationary phases (e.g., 5% diphenyl / 95% dimethyl polysiloxane). This degradation leads to active site formation, severe peak tailing, and elevated baseline bleed. Therefore, the scientifically sound approach is to perform a mild liquid-liquid extraction (LLE) to convert the salt into its free base prior to injection, ensuring column longevity and chromatographic integrity.

Figure 1: Self-validating liquid-liquid extraction workflow for 2-FPy·HCl prior to GC-MS.

Self-Validating Experimental Protocol

To guarantee trustworthiness, the following protocol is designed as a self-validating system . It incorporates internal standards and blank checks to rule out column carryover or extraction failure.

Step-by-Step Methodology

• System Suitability (Blank Check): Inject 1 µL of pure dichloromethane (DCM) into the GC-MS to verify a flat baseline and absence of siloxane bleed.

• Freebasing: Dissolve 10.0 mg of 2-fluoropyridine hydrochloride in 1.0 mL of HPLC-grade water in a glass centrifuge tube. Add 1.0 mL of 0.1 M NaOH to neutralize the HCl, generating the free base.

• Internal Standard Addition: Add 10 µL of fluorobenzene (1 mg/mL) as an internal standard to monitor extraction recovery and retention time drift.

• Extraction: Add 2.0 mL of DCM. Vortex vigorously for 60 seconds to partition the free base into the organic layer. DCM is chosen for its low boiling point (39.6 °C), ensuring it elutes well before the pyridine derivatives.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes. Carefully extract the lower organic (DCM) layer using a glass Pasteur pipette.

• Drying: Pass the organic layer through a small plug of anhydrous Na₂SO₄ to remove residual moisture, which could otherwise extinguish the MS filament.

• GC-MS Acquisition: Inject 1 µL of the dried extract into the GC-MS.

  • Parameters: Inlet at 250 °C, Split ratio 50:1, standard 70 eV Electron Ionization (EI), scanning from m/z 35 to 300.

Comparative GC-MS Fragmentation Analysis

The fragmentation of halogenated pyridines under 70 eV EI is governed by the competition between ring cleavage and halogen radical loss. The quantitative data below summarizes the mass spectral differences between 2-fluoropyridine and its alternatives.

Quantitative Data Summary

Compound	Molecular Weight	Base Peak (m/z)	Major Fragments (m/z)	Key Fragmentation Mechanism
2-Fluoropyridine	97.09	97	70, 78, 50	Dominant loss of HCN (-27 Da) due to strong C-F bond.
3-Fluoropyridine	97.09	97	70, 50	Loss of HCN (-27 Da). F-loss is highly suppressed.
2-Chloropyridine	113.54	113	78, 51	Prominent loss of Cl radical (-35 Da) due to weaker C-Cl bond.

Mechanistic Insights & Causality

According to the , the molecular ion ([M]⁺•) of 2-fluoropyridine appears at m/z 97 and serves as the base peak.

Why does 2-fluoropyridine lose HCN instead of Fluorine? In 2-chloropyridine, the C-Cl bond dissociation energy (BDE) is relatively low (~327 kJ/mol), making the loss of a chlorine radical to form the m/z 78 fragment a highly favorable pathway .

Conversely, the C-F bond in 2-fluoropyridine is exceptionally strong (~485 kJ/mol). Instead of cleaving the halogen, the energized molecular ion undergoes ring opening. Research on the photochemistry and dissociation of fluoropyridines demonstrates that the expulsion of neutral hydrogen cyanide (HCN, 27 Da) is the thermodynamically dominant pathway, yielding a stable [C₄H₃F]⁺• radical cation at m/z 70 . A minor pathway involving the loss of a fluorine radical (m/z 78) is observable but heavily outcompeted by HCN elimination.

Figure 2: EI fragmentation pathways of 2-fluoropyridine showing the dominant loss of HCN.

References

• Title: 2-Fluoropyridine Mass Spectrum Source: NIST Chemistry WebBook, SRD 69 URL: [Link]

• Title: Pyridine, 2-chloro- Mass Spectrum Source: NIST Chemistry WebBook, SRD 69 URL: [Link]

• Title: Unusual Chemistry of the Complex Mg•+(2-Fluoropyridine) Activated by the Photoexcitation of Mg•+ Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: Pyridine, 3-fluoro- Mass Spectrum Source: NIST Chemistry WebBook, SRD 69 URL: [Link]

A Senior Application Scientist's Guide to Benchmarking 2-Fluoropyridine Hydrochloride Against Standard Pyridine Hydrochloride

For researchers, scientists, and professionals in drug development, the selection of reagents is a critical decision that influences reaction outcomes, process efficiency, and final product characteristics. This guide provides an in-depth, objective comparison of 2-fluoropyridine hydrochloride and the standard pyridine hydrochloride. We will delve into their fundamental physicochemical differences and benchmark their performance in a common synthetic application, supported by detailed experimental protocols and mechanistic insights.

The introduction of a fluorine atom to the pyridine ring, a ubiquitous scaffold in pharmaceuticals, can significantly alter the molecule's properties.[1][2] This guide will elucidate these differences, empowering you to make an informed choice for your specific synthetic needs.

Foundational Physicochemical Properties: The Impact of Fluorine

The primary distinction between 2-fluoropyridine and pyridine lies in the strong electron-withdrawing inductive effect of the fluorine atom. This fundamental electronic difference cascades into notable variations in basicity (pKa), solubility, and stability.

Acidity (pKa): A Tale of Two Basicities

The pKa of the conjugate acid (the pyridinium ion) is a direct measure of the basicity of the parent pyridine. A lower pKa value for the pyridinium ion corresponds to a weaker base. The potent inductive effect of the fluorine atom in the 2-position withdraws electron density from the nitrogen atom, making its lone pair less available for protonation.

Compound	pKa of Conjugate Acid	Implication
Pyridine Hydrochloride	~5.2	More basic nitrogen, stronger nucleophile in some contexts.
2-Fluoropyridine Hydrochloride	~-0.44	Significantly less basic nitrogen, impacting catalytic activity.

Note: pKa values are for the corresponding free bases, pyridine and 2-fluoropyridine. The hydrochloride salts are the acidic forms.

This dramatic decrease in basicity for 2-fluoropyridine is a critical consideration for any reaction where the pyridine nitrogen is intended to act as a base or a nucleophilic catalyst.

Solubility Profile

Both salts are generally soluble in polar protic solvents like water and ethanol.[3][4] However, subtle differences can arise in less polar organic solvents, which can be crucial for reaction medium selection.

Salt	Water	Ethanol	Chloroform	Dichloromethane
Pyridine Hydrochloride	Highly Soluble[5]	Soluble[3]	Soluble[3]	Sparingly Soluble
2-Fluoropyridine Hydrochloride	Soluble	Soluble	Sparingly Soluble	Sparingly Soluble

This data is qualitative. A detailed experimental protocol for quantitative determination is provided below.

The choice of solvent can significantly impact reaction kinetics and should be co-optimized with the choice of the pyridine salt.

Stability and Handling: Hygroscopicity

Pyridine hydrochloride is well-documented as being very hygroscopic, readily absorbing moisture from the atmosphere.[3][4][5] This necessitates storage under inert gas to maintain its integrity. While data on 2-fluoropyridine hydrochloride is less prevalent, the general hygroscopic nature of pyridinium salts suggests that similar precautions should be taken.

Performance Benchmark: Catalysis of Acylation

To provide a practical comparison, we will benchmark the performance of both salts in a classic acylation reaction: the benzoylation of an inert alcohol, such as 1-phenylethanol, using benzoyl chloride. In this reaction, the free pyridine base, formed in equilibrium, can act as a nucleophilic catalyst.[6][7]

The hydrochloride salt serves as a convenient, stable precursor to the active catalyst. The reaction's progress can be monitored by techniques like HPLC or GC-MS to determine the yield of the corresponding ester over time.[8][9]

The Catalytic Cycle: Why Basicity Matters

The catalytic cycle involves the pyridine nitrogen attacking the electrophilic carbonyl carbon of the acylating agent (benzoyl chloride) to form a highly reactive N-acylpyridinium intermediate. This intermediate is then more readily attacked by the alcohol nucleophile to form the ester product and regenerate the pyridine catalyst.

A more basic and nucleophilic pyridine (like standard pyridine) is expected to form the N-acylpyridinium intermediate more rapidly, potentially leading to a faster reaction rate compared to the less basic 2-fluoropyridine.

Caption: Comparative catalytic cycles for pyridine and 2-fluoropyridine in acylation.

Expected Outcomes

Based on the lower basicity of 2-fluoropyridine, we can hypothesize the following outcomes in the benchmark acylation reaction:

• Reaction Rate: The reaction catalyzed by pyridine hydrochloride is expected to be significantly faster than that catalyzed by 2-fluoropyridine hydrochloride.

• Yield: Over a sufficient reaction time, both catalysts may lead to high yields, but the time to reach that yield will be a key performance indicator.

• Side Reactions: The choice of catalyst could influence the profile of side reactions, although in this specific reaction, the differences might be minimal.

In other contexts, such as nucleophilic aromatic substitution (SNAr), the electron-withdrawing nature of fluorine makes 2-fluoropyridine a much more reactive substrate than other halopyridines.[10][11] This highlights that the "better" reagent is entirely application-dependent.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed to be self-validating. All experiments should be performed in triplicate for statistical relevance.

Protocol 1: Determination of pKa via Potentiometric Titration

This protocol determines the pKa of the pyridinium ions, a crucial parameter for understanding their basicity.[12][13]

• Preparation: Prepare 0.01 M aqueous solutions of both 2-fluoropyridine hydrochloride and pyridine hydrochloride. Also, prepare a standardized 0.1 M NaOH solution.

• Calibration: Calibrate a pH meter using standard buffers at pH 4.0, 7.0, and 10.0.

• Titration: Place 50 mL of the pyridinium salt solution in a beaker with a magnetic stirrer. Immerse the calibrated pH electrode.

• Data Collection: Add the 0.1 M NaOH solution in 0.2 mL increments, recording the pH after each addition. Continue until the pH reaches approximately 11.

• Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the curve).[14]

Protocol 2: Benchmarking Catalytic Acylation

This protocol compares the catalytic efficiency of the two salts.

• Reaction Setup: In two separate, oven-dried flasks under an inert atmosphere (e.g., nitrogen), add 1-phenylethanol (1 mmol), benzoyl chloride (1.1 mmol), and anhydrous dichloromethane (10 mL).

• Catalyst Addition: To one flask, add pyridine hydrochloride (0.1 mmol). To the other, add 2-fluoropyridine hydrochloride (0.1 mmol).

• Reaction Monitoring: Stir both reactions at room temperature. At set time intervals (e.g., 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot (e.g., 0.1 mL) from each reaction.

• Quenching: Immediately quench each aliquot in a vial containing a known concentration of an internal standard (e.g., dodecane) dissolved in a suitable solvent for analysis.

• Analysis: Analyze the quenched samples by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the concentration of the ester product relative to the internal standard.[9]

• Data Plotting: Plot the percentage yield of the ester product versus time for both catalysts to compare their reaction rates.

Caption: Experimental workflow for comparative catalytic performance analysis.

Conclusion and Recommendations

The choice between 2-fluoropyridine hydrochloride and standard pyridine hydrochloride is not a matter of superior or inferior, but of selecting the right tool for the specific chemical task.

• Choose Pyridine Hydrochloride when:

  • A moderately strong, non-hindered organic base is required.

  • You need an effective nucleophilic catalyst for reactions like acylation, and rapid reaction rates are desired.

• Choose 2-Fluoropyridine Hydrochloride when:

  • A significantly weaker base is necessary to avoid side reactions with base-sensitive functional groups.

  • The pyridine ring itself is the substrate for a nucleophilic aromatic substitution (SNAr) reaction, where the fluorine acts as an excellent leaving group.[15][16]

  • Modulating the electronic properties of a pyridine-containing molecule is the primary goal, for instance, in medicinal chemistry to fine-tune receptor binding or metabolic stability.[17]

This guide provides the foundational knowledge and practical protocols to benchmark these and other reagents. By understanding the underlying chemical principles and employing rigorous, self-validating experimental designs, researchers can optimize their synthetic strategies and accelerate the pace of discovery and development.

References

• Google Patents. CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride.

• Organic Letters. 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. ACS Publications. [Link]

• PubMed Central (PMC). Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters. [Link]

• PubMed. Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. [Link]

• Nankai University. 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. [Link]

• ChemBK. PYRIDINE HCL. [Link]

• PubMed. Real-time reaction monitoring of silylation and acylation of carbohydrates with a conductometry set-up. [Link]

• Organic & Biomolecular Chemistry. Transition-metal-free access to 2-aminopyridine derivatives from 2-fluoropyridine and acetamidine hydrochloride. RSC Publishing. [Link]

• Cheméo. Pyridine hydrochloride - Chemical & Physical Properties. [Link]

• Global Industrial. Pyridine Hydrochloride, 98-99%. [Link]

• ResearchGate. Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. [Link]

• Waters Corporation. Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. [Link]

• Canadian Science Publishing. PYRIDINE DERIVATIVES: PART V. ON FLUORO-NITROPYRIDINES. [Link]

• The Journal of Organic Chemistry. New Class of Pyridine Catalyst Having a Conformation Switch System: Asymmetric Acylation of Various sec-Alcohols. ACS Publications. [Link]

• RSC Publishing. Transition-metal-free access to 2-aminopyridine derivatives from 2-fluoropyridine and acetamidine hydrochloride. [Link]

• ResearchGate. Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. [Link]

• PubChem. 2-Fluoropyridine | C5H4FN | CID 9746. [Link]

• ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). [Link]

• Brainly.in. What is the role of pyridine in the acylation reaction of amines?. [Link]

• SciSpace. The Effect of Pyridine and Triethylamine (TEA) Catalysts in the Synthesis of the 4- Benzoyloxy-3-Methoxycinmanic Acid Through Mi. [Link]

• Cheméo. Chemical Properties of 2-Fluoropyridine (CAS 372-48-5). [Link]

• ACS Omega. Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Publications. [Link]

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. [Link]

• Journal of the American Chemical Society. Formal meta-C–H-Fluorination of Pyridines and Isoquinolines through Dearomatized Oxazinopyridine Intermediates. [Link]

• PubMed Central (PMC). C3 Selective chalcogenation and fluorination of pyridine using classic Zincke imine intermediates. [Link]

• ResearchGate. Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines. [Link]

• PubMed Central (PMC). Development of Methods for the Determination of pKa Values. [Link]

• ResearchGate. Calculated pK a (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. [Link]

• SciRes Literature. Determination of pKa from Solubility Measurements in Simple Cases when No Additional Equilibria are Present. [Link]

• Der Pharma Chemica. Potentiometric Pka Determination of Biological Active Phenothiazine in Different Aqua-Organic Solvents. [Link]

• PubMed Central (PMC). Hydrogen Bonding: Regulator for Nucleophilic Fluorination. [Link]

• Chemistry Stack Exchange. Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. [Link]

• MDPI. FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. [Link]

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Spectroscopic Validation of 2-Fluoropyridine Hydrochloride Synthesis Products: A Comparative Guide

Executive Summary & Rationale

In late-stage functionalization and medicinal chemistry, 2-fluoropyridines are invaluable building blocks. Due to the high electronegativity of fluorine, the pyridine ring is highly activated toward nucleophilic aromatic substitution (SNAr), reacting up to 320 times faster than its chlorinated counterparts[1].

However, the 2-fluoropyridine free base presents significant handling challenges. It is a highly volatile liquid with a boiling point of approximately 90 °C[2], making precise stoichiometric measurements difficult due to evaporative loss. To circumvent this, advanced synthetic workflows convert the free base into 2-fluoropyridine hydrochloride (2-FPy·HCl) . This conversion stabilizes the compound as a weighable solid, standardizes molarity for downstream coupling, and further activates the ring for SNAr by protonating the nitrogen.

As a Senior Application Scientist, selecting the right 2-FPy·HCl product—whether sourced commercially or synthesized in-house—requires rigorous spectroscopic validation to identify route-specific impurities that could poison downstream catalytic cycles.

Comparative Analysis of Synthetic Routes

The impurity profile of 2-FPy·HCl is entirely dictated by its synthetic origin. Understanding these pathways is critical for interpreting spectroscopic data.

• Alternative 1: The Halex Reaction Route

  • Mechanism: Nucleophilic halogen exchange treating 2-chloropyridine with potassium bifluoride at extreme temperatures (250–370 °C)[3].

  • Performance Impact: While highly scalable, this route frequently leaves trace 2-chloropyridine. Because the boiling points of the chloro- and fluoro- derivatives are nearly identical, standard distillation fails to separate them, leading to competitive side-reactions in downstream SNAr.

• Alternative 2: The Balz-Schiemann Route

  • Mechanism: Diazotization of 2-aminopyridine followed by thermal decomposition of the tetrafluoroborate salt.

  • Performance Impact: Completely avoids chlorinated impurities. However, the presence of water during diazotization can lead to the formation of 2-pyridone (2-hydroxypyridine) impurities, which act as competing nucleophiles.

• Alternative 3: Advanced Direct Fluorination (Premium Commercial Grade)

  • Mechanism: Direct C–H fluorination using AgF2 or activation via pyridine N-oxides[4].

  • Performance Impact: Yields ultra-pure products devoid of both chlorinated and phenolic impurities, ideal for sensitive pharmaceutical applications.

Experimental Workflow

The following diagram illustrates the logical progression from starting material selection through salt formation and final spectroscopic validation.

Fig 1. Workflow for the synthesis and spectroscopic validation of 2-fluoropyridine hydrochloride.

Self-Validating Experimental Methodologies

Protocol: Anhydrous Hydrochloride Salt Formation

To ensure the integrity of the highly activated C–F bond, salt formation must be conducted under strictly anhydrous conditions. Aqueous acids will rapidly hydrolyze 2-fluoropyridine to 2-pyridone.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of 2-fluoropyridine free base in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Acidification: Cool the reaction vessel to 0 °C. Dropwise, add 1.5 equivalents of a 4M HCl solution in anhydrous dioxane[5].

• Precipitation: Stir the mixture at room temperature for 30 minutes. A white crystalline precipitate of 2-FPy·HCl will form.

• Isolation: Concentrate the mixture under reduced pressure, wash the resulting solid with cold anhydrous diethyl ether to remove unreacted free base, and dry under high vacuum.

Protocol: Multi-Nuclear NMR Acquisition

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the isolated 2-FPy·HCl in 0.6 mL of DMSO-d6.

  • Causality: While CDCl3 is standard for the free base, the hydrochloride salt requires a highly polar aprotic solvent like DMSO-d6 to ensure complete dissolution without disrupting the ion pair.

• Acquisition: Acquire 1H NMR (400 MHz), 13C NMR (100 MHz), and 19F NMR (376 MHz) spectra.

• Self-Validation Check: The 19F NMR spectrum acts as a self-validating internal control. The free base exhibits a somewhat broad singlet near -67.0 ppm[6]. Upon complete conversion to the hydrochloride salt, the electron density is pulled toward the protonated nitrogen, resulting in a distinct downfield shift. If a peak at -67.0 ppm persists, it definitively indicates incomplete salt formation, prompting immediate re-exposure to HCl/Dioxane.

Spectroscopic Data & Impurity Profiling

The 19F NMR spectrum of 2-fluoropyridine is notoriously complex due to the quadrupolar relaxation of the adjacent 14N nucleus, which causes differential broadening of the signals (line widths varying from 5 Hz to 30 Hz).

Table 1: Spectroscopic Validation Data (Free Base vs. Hydrochloride Salt)

Nucleus	2-FPy Free Base (CDCl3)	2-FPy·HCl Salt (DMSO-d6)	Causality for Shift / Multiplicity
19F NMR	-67.0 ppm (br s)[6]	~ -64.5 ppm (br s)	Protonation at nitrogen deshields the adjacent fluorine atom, shifting the signal downfield.
1H NMR (H6)	8.23 ppm (d)[7]	> 8.45 ppm (d)	Loss of electron density at the protonated nitrogen severely deshields the adjacent H6 proton.
13C NMR (C2)	162.56 ppm (d, J=236.6 Hz)[8]	~ 159.2 ppm (d, J=240 Hz)	C–F bond polarization increases upon N-protonation, slightly increasing the coupling constant.

Table 2: Comparative Impurity Profiling by Synthetic Route

Synthetic Route	Primary Precursor	Key Spectroscopic Impurity Marker	Impact on Downstream SNAr
Halex Reaction	2-Chloropyridine	Residual 2-Chloropyridine (1H NMR: δ ~8.35 ppm)	Competes for nucleophiles; significantly lowers yield of the desired fluoro-adduct.
Balz-Schiemann	2-Aminopyridine	2-Pyridone / 2-Hydroxypyridine (13C NMR: δ ~163 ppm)	Acts as a competing nucleophile; forms unwanted dimers and side products.
Direct Fluorination	Pyridine N-Oxides	Trace Pyridine (1H NMR: δ ~8.60 ppm)	Minimal impact; easily washed out during standard aqueous workups.

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A Comparative Guide to Fluorinated Building Blocks and 2-Fluoropyridine Hydrochloride for Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine has become a cornerstone of rational drug design. With over a quarter of all approved drugs containing at least one fluorine atom, its role in enhancing metabolic stability, modulating physicochemical properties, and improving binding affinity is undisputed.[1][2] This guide provides an in-depth comparative analysis of two key strategies for introducing fluorine into drug candidates: the use of diverse fluorinated building blocks and the application of a specific, highly reactive intermediate, 2-fluoropyridine hydrochloride.

This document is structured to provide researchers, scientists, and drug development professionals with a clear understanding of the distinct advantages and applications of each approach, supported by experimental data and detailed protocols.

The Power of Fluorine in Medicinal Chemistry

Fluorine's unique properties—high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond—allow it to exert profound effects on a molecule's biological profile with minimal steric impact.[1] Key benefits of strategic fluorination include:

• Enhanced Metabolic Stability: The robust C-F bond can block sites of enzymatic oxidation, extending a drug's half-life and reducing metabolic side effects.[3][4][5]

• Improved Binding Affinity: Fluorine's electron-withdrawing nature can alter the pKa of nearby functional groups, optimizing interactions with biological targets.[4][6] It can also participate in favorable non-covalent interactions, such as with amide backbones in proteins.

• Modulated Lipophilicity and Permeability: The introduction of fluorine can fine-tune a molecule's lipophilicity, which is critical for controlling absorption, distribution, metabolism, and excretion (ADME) properties and improving cell membrane permeability.[1][6][7]

• Increased Bioavailability: By improving metabolic stability and permeability, fluorination often leads to enhanced oral bioavailability.[4][8]

Strategy 1: The Versatility of Fluorinated Building Blocks

Fluorinated building blocks are organic molecules that already contain one or more fluorine atoms and are used as modular intermediates in synthesis.[1][3] This approach allows chemists to introduce fluorine at precise positions within a molecular scaffold, providing a powerful toolkit for exploring structure-activity relationships (SAR) with high confidence.[1]

The core advantage of this strategy is its modularity. Instead of developing methods to fluorinate a complex lead compound (a process known as late-stage fluorination), chemists can construct the target molecule from pre-fluorinated fragments. This often simplifies synthesis and purification, accelerating the drug discovery process.[1][5]

Common Classes of Fluorinated Building Blocks:

• Fluoroaromatics and Fluorinated Heterocycles: These are widely used to enhance potency and metabolic resistance, particularly in oncology and central nervous system (CNS) research.[1][9]

• Fluoroalkyl Groups (e.g., -CF₃, -CF₂H): These groups are potent modulators of lipophilicity and pharmacokinetics and are frequently used to improve a drug's exposure in the body.[1][10]

• Fluorinated Carbonyl Compounds and Alkanes: These serve as versatile intermediates for constructing more complex fluorinated scaffolds.[3]

Experimental Protocol: Suzuki Coupling with a Fluorinated Building Block

This protocol describes a typical cross-coupling reaction to form a biaryl linkage, a common motif in pharmaceuticals, using a fluorinated arylboronic acid.

Objective: To synthesize 4-fluoro-4'-methoxybiphenyl.

Materials:

• 4-Fluorophenylboronic acid (1.0 mmol, 1.0 equiv)

• 4-Bromoanisole (1.0 mmol, 1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄), tribasic (2.0 mmol, 2.0 equiv)

• Toluene/Water (5:1 mixture, 5 mL)

• Standard laboratory glassware, magnetic stirrer, and heating plate.

Procedure:

• To a round-bottom flask, add 4-fluorophenylboronic acid, 4-bromoanisole, Pd(OAc)₂, SPhos, and K₃PO₄.

• Purge the flask with an inert gas (e.g., nitrogen or argon) for 5-10 minutes.

• Add the toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 100°C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 2-4 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 4-fluoro-4'-methoxybiphenyl.

Causality Behind Choices:

• Palladium/SPhos Catalyst System: This combination is highly efficient for Suzuki couplings involving electron-rich and electron-neutral aryl bromides. SPhos is a bulky, electron-rich phosphine ligand that promotes the oxidative addition and reductive elimination steps of the catalytic cycle.

• K₃PO₄ as Base: A moderately strong base is required to facilitate the transmetalation step. K₃PO₄ is effective and generally compatible with a wide range of functional groups.

• Toluene/Water Solvent: The biphasic solvent system is crucial. Toluene solubilizes the organic components, while water dissolves the inorganic base, facilitating the reaction at the interface.

Strategy 2: The Reactivity of 2-Fluoropyridine Hydrochloride

2-Fluoropyridine is a specific and highly valuable fluorinated heterocycle. It serves not just as a building block but as a reactive handle for introducing the 2-pyridyl moiety into a larger molecule. Its utility stems from its high reactivity in nucleophilic aromatic substitution (SₙAr) reactions.[11] The hydrochloride salt is often used to improve the stability and handling of the parent amine.

The fluorine atom at the 2-position of the pyridine ring is highly activated towards displacement by nucleophiles. This is due to the strong electron-withdrawing effect of both the fluorine atom and the ring nitrogen, which stabilizes the negatively charged intermediate (Meisenheimer complex) formed during the reaction.[11]

This high reactivity is a significant advantage. For instance, in a reaction with sodium ethoxide, 2-fluoropyridine reacts 320 times faster than 2-chloropyridine.[11][12][13] This allows SₙAr reactions to proceed under milder conditions, which is crucial when working with complex molecules and sensitive functional groups.[12][13]

Applications:

• Synthesis of Aminopyridines: 2-Aminopyridine derivatives are ubiquitous structures in pharmaceuticals.[14] 2-Fluoropyridine provides an efficient route to these compounds using various nitrogen nucleophiles.[14]

• Late-Stage Functionalization: The combination of C-H fluorination to create a 2-fluoropyridine moiety, followed by SₙAr, is a powerful strategy for modifying complex drug candidates in the later stages of synthesis.[13]

• PET Imaging: The radioactive isotope ¹⁸F can be readily incorporated to create 2-[¹⁸F]fluoropyridine, which is then used as a prosthetic group to label biomolecules for Positron Emission Tomography (PET) imaging.[4][15]

Experimental Protocol: Amination of 2-Fluoropyridine

This protocol details a transition-metal-free SₙAr reaction to synthesize a 2-aminopyridine derivative.

Objective: To synthesize N-benzylpyridin-2-amine.

Materials:

• 2-Fluoropyridine (1.0 mmol, 1.0 equiv)

• Benzylamine (1.2 mmol, 1.2 equiv)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Dimethyl sulfoxide (DMSO) (3 mL)

• Standard laboratory glassware, magnetic stirrer, and heating plate.

Procedure:

• In a sealed vial, dissolve 2-fluoropyridine in DMSO.

• Add benzylamine, followed by potassium carbonate.

• Seal the vial and heat the reaction mixture to 120°C.

• Stir the reaction for 12-16 hours, monitoring its progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water (20 mL) and stir. A precipitate should form.

• Collect the solid product by vacuum filtration, washing with cold water.

• If an oil forms, extract the aqueous mixture with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography or recrystallization to obtain N-benzylpyridin-2-amine.

Causality Behind Choices:

• DMSO as Solvent: A polar aprotic solvent like DMSO is ideal for SₙAr reactions as it can solvate the cation (K⁺) while leaving the nucleophile (the deprotonated amine) relatively free and reactive.

• K₂CO₃ as Base: A mild inorganic base is sufficient to deprotonate the amine nucleophile, initiating the reaction without causing unwanted side reactions.

• Elevated Temperature: While 2-fluoropyridine is highly reactive, heating is often necessary to achieve a reasonable reaction rate with neutral amine nucleophiles.

Comparative Analysis: Building Blocks vs. 2-Fluoropyridine

The choice between a general building block strategy and using a specific reactive partner like 2-fluoropyridine depends entirely on the synthetic target and overall research goal.

Feature	Fluorinated Building Blocks (General Strategy)	2-Fluoropyridine Hydrochloride (Specific Reagent)
Synthetic Philosophy	Convergent Synthesis: Assembling a target from pre-functionalized, complex fragments.	Linear/Functionalization: Attaching a 2-pyridyl group to a nucleophile or using it as a handle for further reactions.
Timing of Fluorine Introduction	Early-Stage: Fluorine is incorporated from the start of the synthetic route.[5]	Mid- to Late-Stage: Often used to introduce the fluoropyridyl moiety onto an existing molecular scaffold.
Versatility	High: A vast library of diverse fluorinated structures (aliphatic, aromatic, heterocyclic) is available.[16]	Specific: Primarily used for introducing 2-substituted pyridine rings via SₙAr.
Reactivity	Variable: Reactivity depends on the specific building block and the reaction type (e.g., coupling, condensation).	High & Predictable: The C-F bond is highly activated for predictable nucleophilic substitution.[11][12]
Key Application	Rapidly exploring SAR by swapping out different fluorinated components.[1]	Efficient synthesis of 2-aminopyridines, ethers, and thioethers; late-stage functionalization.[13][14]
Potential Challenge	Availability and cost of more complex or esoteric building blocks.	The required nucleophile might be complex or difficult to prepare. Reaction conditions may not be suitable for all substrates.

Conclusion

Both fluorinated building blocks and specific reactive intermediates like 2-fluoropyridine hydrochloride are indispensable tools in the drug discovery arsenal.

• Fluorinated building blocks offer unparalleled modularity, enabling chemists to rapidly generate diverse analogs and build a comprehensive understanding of a compound's structure-activity relationship. This strategy is ideal for the early stages of lead optimization, where broad exploration of chemical space is paramount.

• 2-Fluoropyridine hydrochloride provides a reliable and highly efficient method for introducing the 2-pyridyl group, a common pharmacophore. Its predictable and high reactivity in SₙAr reactions makes it a go-to reagent for synthesizing specific targets and for the late-stage functionalization of complex molecules, where mild conditions and high yields are critical.

Ultimately, a senior application scientist would not view these as competing methodologies but as complementary strategies. The optimal approach is dictated by the specific synthetic challenge at hand, and a deep understanding of both allows for more creative, efficient, and successful drug design campaigns.

References

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• Novel Synthetic Routes to Fluorinated Heterocycles using the Fluoroiodane Reagent. (2021, May 13). Retrieved from [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC. (n.d.). Retrieved from [Link]

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• Novel method to synthesize valuable fluorinated drug compounds - ScienceDaily. (2025, February 21). Retrieved from [Link]

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• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society. (2014, June 11). Retrieved from [Link]

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• Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to (18)F-Labeling - PubMed. (2015, August 7). Retrieved from [Link]

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Safety & Regulatory Compliance

2-Fluoropyridine hydrochloride proper disposal procedures

2-Fluoropyridine Hydrochloride: Comprehensive Disposal and Safety Protocol

As a Senior Application Scientist, I frequently consult on the operational bottlenecks surrounding the disposal of halogenated heterocyclic compounds. 2-Fluoropyridine hydrochloride is a critical building block in pharmaceutical and agrochemical synthesis, but its disposal requires rigorous logistical planning. This guide provides a self-validating, step-by-step framework for handling, segregating, and destroying this compound, ensuring absolute safety and regulatory compliance.

Section 1: Hazard Profiling & Causality

Understanding the molecular behavior of 2-Fluoropyridine hydrochloride is the foundation of safe disposal. While the free base of 2-Fluoropyridine is a volatile, flammable liquid[1], the hydrochloride salt presents as a solid. This reduces ambient vapor pressure but retains severe corrosive and toxicological hazards upon dissolution or thermal breakdown.

The Causality of Risk: Under thermal stress or improper chemical mixing, the molecule undergoes thermal decomposition, releasing highly toxic and corrosive gases: Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), and Nitrogen Oxides (NOx)[2]. HF is particularly dangerous; unlike other acids, fluoride ions penetrate deep into tissue, causing delayed necrosis and systemic hypocalcemia[3]. Furthermore, improper incineration of halogenated organics can lead to the formation of persistent organic pollutants, such as dioxins[4]. Therefore, standard drain disposal or mixing with non-halogenated waste is strictly prohibited[5].

Section 2: Routine Laboratory Waste Segregation

To prevent cross-reaction and minimize disposal costs, laboratory waste must be systematically segregated. Mixing halogenated waste with non-halogenated waste exponentially increases the cost of destruction, as the entire volume must then be treated as halogenated to prevent dioxin formation during combustion[5].

Step-by-Step Segregation Methodology:

• Categorization: Identify the waste stream (e.g., solid salt residue, aqueous wash, or organic solvent mixture).

• Isolation: Deposit the waste exclusively into a chemically compatible, clearly labeled "Halogenated Organic Waste" container (typically high-density polyethylene, HDPE).

• Volume Control: Never fill the waste container beyond 80% capacity to allow for potential vapor expansion.

• Validation (Self-Validating Step): Before sealing the container, verify against the laboratory log that no incompatible materials (e.g., strong oxidizers or active metals) have been introduced. Ensure the waste log accurately reflects the exact mass/volume of the fluorinated compound added.

Section 3: Emergency Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent inhalation exposure and environmental contamination.

Step-by-Step Spill Cleanup Methodology:

• Evacuation & Isolation: Immediately clear personnel from the area and move upwind. Ensure local exhaust ventilation or fume hoods are operating at maximum capacity[6].

• PPE Donning: Responders must wear a gas-tight chemical protection suit, heavy-duty nitrile/neoprene gloves, and a self-contained breathing apparatus (SCBA)[3].

• Containment & Absorption: Surround the spill with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite[6]. Causality: Combustible absorbents like sawdust must be avoided, as they can ignite or react exothermically with the chemical.

• Mechanical Collection: Use non-sparking tools to scoop the absorbed mixture into a dedicated, sealable hazardous waste drum[1].

• Surface Decontamination: Wash the affected surface with a mild alkaline solution (e.g., dilute sodium carbonate) to neutralize residual acid salts.

• Validation (Self-Validating Step): Test the decontaminated surface with pH indicator paper. The area is only considered safe once the surface moisture registers a neutral pH (6.5–7.5).

Section 4: Final Destruction: High-Temperature Incineration & Scrubbing

Once the waste leaves your facility, it is transported to a licensed disposal plant. The only acceptable method for destroying 2-Fluoropyridine hydrochloride is controlled high-temperature incineration equipped with advanced flue gas scrubbing[3].

The Destruction Mechanism: The waste is injected into a rotary kiln or fluidized-bed incinerator operating at temperatures exceeding 1000°C[7]. This extreme thermal environment is necessary to break the highly stable pyridine ring and the strong C-F bonds.

Because this process generates gaseous HF and HCl, the incinerator's exhaust cannot be vented directly. It must pass through a dry or wet scrubber system. Alkaline reagents (such as sodium bicarbonate, lime, or caustic wash) are injected into the gas stream, reacting with the acid gases to form benign, solid salts (e.g., NaF, NaCl), which are then captured by high-temperature ceramic filters[4].

Section 5: Quantitative Safety and Disposal Metrics

The following table summarizes the critical operational parameters for handling and disposing of 2-Fluoropyridine hydrochloride.

Parameter	Specification	Causality / Rationale
Waste Classification	Halogenated Organic Waste	Contains F and Cl; requires specialized thermal destruction[5].
Incineration Temp.	> 1000°C (1832°F)	Necessary to overcome the high bond dissociation energy of the C-F bond[7].
Primary Toxic Byproducts	HF, HCl, NOx, COx	Dictates the mandatory use of alkaline flue gas scrubbing[4].
Approved Absorbents	Dry Sand, Earth, Vermiculite	Inert materials prevent secondary exothermic reactions or fires[6].
Drain Disposal Limit	0% (Strictly Prohibited)	Highly toxic to aquatic life; disrupts municipal sewer pH and microbial balance[5].
Required PPE (Spills)	SCBA, Gas-tight suit, Nitrile gloves	Prevents inhalation of corrosive vapors and dermal absorption[3].

Section 6: Disposal Workflow Visualization

The following diagram maps the logical decision tree for managing 2-Fluoropyridine hydrochloride waste, from generation to final destruction.

Workflow for 2-Fluoropyridine HCl waste categorization, spill response, and final incineration.

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